Gadolinium chloride

• IUPAC Name: trichlorogadolinium
• InChI: InChI=1S/3ClH.Gd/h3*1H;/q;;;+3/p-3
• InChI Key: MEANOSLIBWSCIT-UHFFFAOYSA-K
• Canonical SMILES: Cl[Gd](Cl)Cl
• Molecular Formula: Cl3Gd
• Molecular Weight: 263.6 g/mol
• Physical Description: White crystals; Soluble in water; [Merck Index]
• CAS No.: 10138-52-0

Description

Gadolinium trichloride is a gadolinium coordination entity. It has a role as a TRP channel blocker.

Reducing Gbca Application and Dosage:

Individualized Dosing: Tailoring the contrast volume based on patient weight and specific clinical needs can significantly reduce the amount of GBCA administered per procedure. healthmanagement.org

Use of High-Relaxivity Agents: Newer GBCAs with higher relaxivity can produce sufficient image enhancement at lower doses, thereby decreasing the amount of gadolinium excreted by the patient. nih.govhealthmanagement.orgauntminnie.com

Optimization of Scanning Techniques: Adjusting MRI acquisition parameters, such as using higher field strengths or specific sequences, can enhance image contrast and reduce the need for a standard dose of GBCA. nih.govhealthmanagement.org

Alternatives to Gadolinium: Exploring and utilizing contrast agents based on other elements, such as manganese or iron, can eliminate the gadolinium burden entirely for certain applications. auntminnie.com

Reducing Gbca Waste and Improving Disposal:

Minimizing Waste at the Source: Using multi-dose injectors and larger bulk packaging for GBCAs can reduce the amount of residual contrast agent that is discarded. nih.govhealthmanagement.orgauntminnie.com Studies suggest multi-dose systems can cut contrast waste by 73%. auntminnie.com

Collection of Patient Excreta: Pilot studies have demonstrated the feasibility of collecting urine from patients for a short period after their MRI scan. healthmanagement.orgauntminnie.com This collected waste can then be disposed of separately, preventing the GBCAs from entering public wastewater systems. auntminnie.com

Recycling and Partnerships: Forming partnerships with recycling programs can help manage unused contrast media and leftover residues, ensuring they are handled as chemical waste rather than being flushed into the sewer system. auntminnie.com

Table 3: Overview of Strategies to Reduce the Environmental Burden of GBCAs

Strategy Category	Specific Action	Description & Benefit
Dose Reduction	Individualize contrast volume	Base dose on patient weight and clinical need to avoid excess use. healthmanagement.org
	Use high-relaxivity GBCAs	Achieve necessary image contrast with a lower volume of agent. nih.govhealthmanagement.org
	Optimize scanning techniques	Leverage advanced MRI hardware and software to reduce reliance on contrast media. nih.gov
	Use non-gadolinium agents	Employ alternatives like manganese or iron-based agents where appropriate. auntminnie.com
Waste Reduction	Employ multi-patient injection systems	Reduces the amount of contrast and plastic waste per scan. auntminnie.com
	Collect patient urine post-scan	Captures the excreted GBCA before it enters the public sewer system for separate disposal. healthmanagement.orgauntminnie.com

Coordination Chemistry and Complexation Behavior of Gadolinium Iii Chloride

Fundamental Coordination Sphere Analysis of Gadolinium(III)

Anhydrous gadolinium(III) chloride (GdCl₃) adopts a hexagonal uranium trichloride (B1173362) (UCl₃) crystal structure. wikipedia.orgchemicalbook.commaterialsproject.orgmaterialsproject.org In this solid-state lattice, the gadolinium(III) ion is nine-coordinate. wikipedia.orgmaterialsproject.org The geometry of the coordination sphere is best described as a tricapped trigonal prism. wikipedia.orgosti.govstanford.edu This structure features a trigonal prism of six chloride ions with three additional chloride ions "capping" the rectangular faces of the prism. This nine-coordinate geometry is common for earlier, larger lanthanide trichlorides. wikipedia.org

While anhydrous GdCl₃ exhibits nine-coordination, the Gd³⁺ ion frequently forms eight-coordinate complexes, especially in aqueous solutions and with certain chelating ligands. wikipedia.orgepfl.chnih.gov In its hydrated form, [Gd(H₂O)₈]³⁺, the eight water molecules typically arrange in a square antiprism geometry. nih.govepfl.chaip.org This geometry involves the Gd³⁺ ion situated between two square planes of four water molecules each, with one plane staggered by 45 degrees relative to the other. nih.gov Similarly, when GdCl₃ is encountered as its hexahydrate, the coordination sphere consists of six water molecules and two chloride ions, resulting in an eight-coordinate environment. wikipedia.org Many synthetic complexes, such as those with hydroxypyridinone (HOPO) based ligands, also result in stable eight-coordinate Gd³⁺ centers, often with a bicapped trigonal prism geometry. nih.govresearchgate.netresearcher.life

Tricapped Trigonal Prismatic Coordination in Hexagonal UCl3 Structure

Thermodynamic Stability and Kinetic Lability of Gadolinium(III) Complexes

The utility of gadolinium(III) complexes, often prepared from precursors like gadolinium(III) chloride, in various fields is intrinsically linked to their stability. This stability is described by two distinct but related concepts: thermodynamic stability and kinetic lability. nih.gov Thermodynamic stability refers to the strength of the bond between the gadolinium ion (Gd³⁺) and the chelating ligand at equilibrium, quantified by the stability constant (log Kst). nih.gov A high log Kst value indicates a strong affinity of the ligand for the Gd³⁺ ion, meaning the complex is highly favored under equilibrium conditions. nih.gov

However, thermodynamic stability alone does not predict how quickly a complex will dissociate. This is the domain of kinetic stability (or its inverse, lability), which describes the rate at which the complex releases the Gd³⁺ ion. nih.govd-nb.info A complex that is kinetically inert dissociates very slowly, even if it is thermodynamically unstable. Conversely, a kinetically labile complex can dissociate rapidly. For applications where the release of toxic free Gd³⁺ must be minimized, high kinetic inertness is often more critical than high thermodynamic stability. d-nb.infonih.gov

The dissociation of Gd(III) complexes can be influenced by factors such as pH (acid-assisted dissociation) or the presence of competing endogenous metal ions like Zn²⁺ or Cu²⁺ (transmetallation). d-nb.info Ligand architecture plays a paramount role in determining both thermodynamic and kinetic parameters. Ligands are generally classified as linear (open-chain) or macrocyclic. nih.gov

Linear Ligands (e.g., DTPA): These ligands typically form complexes with high thermodynamic stability. However, their flexible, open structure can allow for stepwise dissociation, rendering them more kinetically labile compared to their macrocyclic counterparts. nih.govd-nb.info

Macrocyclic Ligands (e.g., DOTA): These ligands feature a pre-organized cavity that encapsulates the Gd³⁺ ion. This structure leads to exceptionally high kinetic inertness, as the ligand must undergo significant conformational change to release the ion. nih.govnih.gov While their thermodynamic stability is also high, it is their kinetic resilience that makes them particularly robust against dissociation in biological systems. nih.gov

The water exchange rate (kex), or the rate at which water molecules coordinated to the gadolinium ion exchange with bulk water, is another crucial kinetic parameter. rsc.org This rate can vary by several orders of magnitude depending on the coordination environment and is a key factor in the efficacy of MRI contrast agents. researchgate.net The Gd(III) aqua ion itself has a very fast water exchange rate, while coordination with polyaminocarboxylate ligands tends to slow it down. rsc.orgosti.gov

Below is a table comparing stability and kinetic data for representative Gd(III) complexes.

Complex	Ligand Type	Thermodynamic Stability (log Kst)	Conditional Stability (pGd)a	Water Exchange Rate (kex298) (s-1)
[Gd(DTPA)(H2O)]2-	Linear	22.46 nih.gov	18.9 rsc.org	3.3 x 106researchgate.net
[Gd(DOTA)(H2O)]-	Macrocyclic	25.3 nih.gov	19.5 nih.gov	4.1 x 106researchgate.net
[Gd(aqua)]3+	N/A (Aqua Ion)	N/A	N/A	4.9 x 108rsc.org
[Gd(egta)]-	Linear	~20.3 (estimated) rsc.org	Not Reported	Not Reported
Gd-cyclo-DTPA-NO-C6O2	Macrocyclic	Not Reported	18.8 rsc.org	Not Reported

^anih.gov

Supramolecular Assembly and Metal-Organic Frameworks (MOFs) Involving Gadolinium(III) Chloride

Gadolinium(III) chloride is a versatile precursor for the construction of complex, higher-order structures, including supramolecular assemblies and metal-organic frameworks (MOFs). rsc.orgmdpi.com These materials are formed through the coordination of Gd³⁺ ions with carefully chosen organic ligands, leading to extended one-, two-, or three-dimensional networks. mdpi.com

In its crystalline hydrate (B1144303) form, [Gd(H₂O)₆Cl₂]Cl, gadolinium chloride itself forms a 3D supramolecular arrangement. This assembly is governed by O–H⋯Cl hydrogen bonds that link the individual [Gd(H₂O)₆Cl₂]⁺ complex cations with each other and with the chloride counter-anions. rsc.org

More complex structures, particularly MOFs, are synthesized by reacting gadolinium(III) chloride with multitopic organic linkers. acs.orgnih.gov Gd-MOFs are of significant interest due to their high porosity, tunable structures, and the inherent magnetic properties of the Gd³⁺ ion. mdpi.comnih.gov The synthesis often occurs under solvothermal conditions, where GdCl₃ and an organic linker are dissolved in a solvent like N,N-dimethylformamide (DMF) and heated. mdpi.comresearchgate.net

The final architecture of the MOF is dictated by the geometry of the organic linker and the coordination preferences of the gadolinium ion. For example:

With 1,4-benzenedicarboxylate (1,4-BDC): GdCl₃ reacts with 1,4-BDC to form Gd-MOF nanoparticles with a general composition of Gd(1,4-BDC)₁.₅(H₂O)₂. acs.org

With 1,10-phenanthroline (B135089) (phen) and trans-1,4-cyclohexanedicarboxylate (chdc²⁻): The reaction of GdCl₃ with these ligands can produce a 2D square-grid (sql) network with the formula [Gd₂Cl₂(phen)₂(chdc)₂]. This structure is based on four-connected {Ln₂L₂(X)₂OOCR)₄} building units. mdpi.com

With 4,4′-bipyridyl-N,N′-dioxide (bipyNO): A Gd-based MOF with the formula [Gd(bipyNO)₄]³⁺ has been shown to undergo single-crystal-to-single-crystal anion exchange, where triflate anions in the pores can be replaced by bulkier anions like polyoxometalates or [AuCl₄]⁻. mdpi.com

Lipophilic Gd(III) complexes can also self-assemble in aqueous solutions to form supramolecular aggregates such as micelles and liposomes. researchgate.net This strategy is used to modulate the pharmacokinetic properties of the gadolinium-containing agent. researchgate.net

The table below summarizes examples of MOFs synthesized using gadolinium(III) chloride as a key reagent.

MOF System	Organic Linker(s)	Gadolinium Source	Resulting Structure/Topology	Reference
Gd-MOF Nanoparticles	1,4-benzenedicarboxylate (1,4-BDC)	GdCl₃	Nanoparticles with composition Gd(1,4-BDC)₁.₅(H₂O)₂	acs.org
[Gd₂Cl₂(phen)₂(chdc)₂]	1,10-phenanthroline (phen), trans-1,4-cyclohexanedicarboxylate (chdc²⁻)	GdCl₃ (implied from context)	2D square-grid (sql) network	mdpi.com
Gd-MOF	Pyromellitic dianhydride	GdCl₃	Heterogeneous catalyst for CO₂ cycloaddition	researchgate.net
FA-NPMOFs	5,10,15,20-tetrakis(4-carboxyl)-21H,23H-porphine (TCPP)	GdCl₃	Nanoparticles for targeted applications	dovepress.com
(TbxGd₁₋x)₂(1,4-bdc)₃·4H₂O	1,4-benzenedicarboxylic acid	GdCl₃·6H₂O	Bimetallic framework with luminescent properties	mdpi.com

Computational Chemistry in Predicting Coordination Structures

Computational chemistry has become an indispensable tool for understanding and predicting the coordination structures of gadolinium(III) complexes. mdpi.comsolubilityofthings.com Methods like Density Functional Theory (DFT) and ab initio calculations allow researchers to model complex geometries, predict coordination numbers, and analyze electronic structures, providing insights that can be difficult to obtain through experimental means alone. acs.orglpnu.ua

Another critical area is the prediction of the number of inner-sphere water molecules (often denoted as q). nih.govacs.org The value of q is fundamentally important in the design of MRI contrast agents. Computational approaches have been developed to predict q based on parameters like the solvent-accessible surface area of the complexed Gd³⁺ ion or by analyzing steric energy as a function of coordination number. nih.govacs.org While initial methods had deficiencies, refined approaches using molecular mechanics strain thresholds or exposed surface area thresholds have shown improved predictive power. nih.govacs.org

Furthermore, computational studies provide a mechanistic understanding of dynamic processes. DFT-based methods are widely used to investigate the mechanism of water exchange, a key kinetic parameter. rsc.org By modeling the transition states, these calculations can help elucidate whether the exchange process is associative, dissociative, or interchange in nature and predict the associated energy barriers. rsc.org

The table below highlights several applications of computational chemistry in the study of gadolinium complexes.

Study Focus	Computational Method(s)	Predicted/Analyzed Properties	Reference
Molecular structure of a Gd(III) complex with a tris-hydroxypyridinone ligand	DFT (B3LYP)	Minimum energy structure, coordination geometry, number of coordinated water molecules	mdpi.com
Conformational properties of Gd(III) polyamino carboxylate complexes	Ab initio (RHF, DFT), Molecular Mechanics (MM)	Accurate geometries, conformational energies, force field parameters for Gd-ligand interactions	acs.org
Prediction of inner-sphere water molecules (q-value)	Molecular Mechanics (MM)	q-values based on strain or exposed surface area thresholds	nih.govacs.org
Geometry of Gd(III) β-diketonate complexes	MOPAC2016 (PM7)	Geometrically optimized molecules, bond lengths, non-planar structure	chemrxiv.orgresearchgate.net
Coordination structure of a macrocyclic Gd(III) complex	Computational simulations	Confirmation of hydration number (q=3) and coordination structure	rsc.org
Water exchange kinetics of bis- and tris-aquated Gd(III) complexes	DFT	Mechanistic overview of water exchange, bond strength analysis (Gd-O), activation energy	rsc.org

Catalytic Applications and Mechanisms of Gadolinium Chloride

Gadolinium Chloride as a Catalyst in Organic Transformations

This compound has proven to be an effective catalyst in a variety of organic reactions. It is recognized for its ability to enhance reaction rates and yields in processes such as carbon-carbon bond formation, esterification, and condensation reactions. stanfordmaterials.com For instance, GdCl₃ has been successfully employed as a catalyst in the Grieco condensation, a multicomponent reaction used to synthesize novel pyrimidine (B1678525) and annulated pyrimidine fused indazole derivatives. nih.gov It has also been utilized in the one-pot synthesis of α-amino nitriles. ijsrset.com

A key advantage of using this compound as a catalyst is its capacity to improve the regioselectivity and stereoselectivity of organic reactions. alfachemic.com Regioselectivity refers to the preference for bond-making or breaking in one direction over all other possible directions, while stereoselectivity is the preferential formation of one stereoisomer over another. masterorganicchemistry.cominflibnet.ac.in

In the context of the imino-Diels-Alder reaction, which is a method for synthesizing tetrahydroquinoline skeletons, gadolinium trichloride (B1173362) has been shown to enhance not only the reaction's activity but also its regioselectivity and stereoselectivity. alfachemic.com Similarly, gadolinium(III) triflate, a derivative of this compound, has been used in a highly regioselective, intermolecular [2+2] photocycloaddition/ring-expansion sequence with indoles, demonstrating excellent regioselectivity (usually >95:5 r.r.). researchgate.net This level of control is crucial in the synthesis of complex molecules where specific isomeric forms are desired.

Table 1: Examples of this compound Catalyzed Organic Reactions

Reaction Type	Catalyst	Substrates	Products	Key Findings	Reference(s)
Imino-Diels-Alder	GdCl₃	N-arylimine, Nucleophilic olefin	Tetrahydroquinoline skeleton	Enhanced activity, regioselectivity, and stereoselectivity	alfachemic.com
Grieco Condensation	GdCl₃	Indazole regioisomers, Formaldehyde, Electron-rich olefins	Pyrimidine fused indazole derivatives	Concerted reaction, exclusive product formation	nih.gov
Allylation of Carbonyls	GdCl₃·6H₂O	Carbonyl compounds, Allylating agent	Homoallylic alcohols	Excellent yields, high chemoselectivity	colab.ws
[2+2] Photocycloaddition	Gd(OTf)₃	Indoles, Alkenes	Cyclopenta[b]indoles and indolines	Excellent regioselectivity (>95:5 r.r.)	researchgate.net
One-pot α-amino nitrile synthesis	GdCl₃·6H₂O	-	α-amino nitriles	Efficient one-pot synthesis	ijsrset.com

Regioselectivity and Stereoselectivity Enhancement

Catalytic Ozone Oxidation with Gadolinium Species

Catalytic ozone oxidation is an advanced oxidation process (AOP) used for the degradation of refractory organic pollutants in water. mdpi.com This technology relies on the generation of highly reactive and non-selective oxidizing species, primarily hydroxyl radicals (•OH), to break down complex organic molecules into simpler, less toxic substances. alfachemic.comresearchgate.net Gadolinium species have demonstrated the ability to enhance the efficacy of this process. alfachemic.com

The catalytic activity of gadolinium in ozone oxidation is attributed to its ability to promote the decomposition of ozone, leading to an increased generation of reactive oxygen species (ROS), particularly hydroxyl radicals. alfachemic.comspandidos-publications.com Studies have shown that gadolinium compounds can induce the production of ROS. researchgate.netresearchgate.net For instance, gadolinium-doped ceria nanoparticles have been shown to catalyze the pro-oxidation of hydrogen peroxide to form hydroxyl radicals. nsf.gov The presence of gadolinium fosters an increase in the percentage of Ce³⁺ ions, which plays a role in the catalytic cycle. nsf.gov While some studies on specific cell lines have shown that GdCl₃ can induce apoptosis without a significant increase in ROS generation, nih.govnih.gov its role in promoting ROS in catalytic systems for environmental applications is evident. alfachemic.comspandidos-publications.com The reaction between gadolinium chelates and hydroxyl radicals has been found to be effective in their degradation. researchgate.net

The enhanced generation of hydroxyl radicals in the presence of gadolinium catalysts leads to the effective degradation of a wide range of organic pollutants. alfachemic.comresearchgate.net Supported gadolinium trioxide, for example, has a significant promoting effect on the catalytic degradation of organic matter by ozone. alfachemic.com This has been applied to the treatment of pharmaceutical wastewater, specifically in the degradation of levodopa. alfachemic.com Gadolinium-based photocatalysts are also being explored for the degradation of organic pollutants from wastewater. researchgate.netresearchgate.net For instance, gadolinium-doped ZnS nanoparticles have been synthesized and used as photocatalysts for the degradation of dyes like Malachite Green and Rhodamine B. doaj.orgscivisionpub.com

Table 2: Degradation of Organic Pollutants using Gadolinium-based Catalysts

Pollutant	Catalytic System	Key Findings	Reference(s)
Levodopa	Supported Gadolinium Trioxide / Ozone	Significant promotion of catalytic degradation	alfachemic.com
Rhodamine B	Gd₂O₃ nanoparticle suspension / UV irradiation	Successful photocatalytic degradation	scivisionpub.com
Malachite Green	Gadolinium doped ZnS nanoparticles	Effective photocatalytic degradation	doaj.org
Methylene Blue	Gd₂O₃ / g-C₃N₄ composite	94.5% photodegradation in 100 minutes	researchgate.net
Methyl Orange	Mn-doped GdFeO₃	97.2% degradation, favorable stability and reusability	researchgate.net

Generation of Reactive Oxygen Species (e.g., Hydroxyl Radicals)

Supported Gadolinium Catalysts and Their Environmental Impact

To enhance stability, reusability, and ease of separation, gadolinium catalysts are often immobilized on solid supports. mdpi.comjournalofchemistry.org These supported catalysts can be readily recovered from the reaction mixture, minimizing product contamination and allowing for multiple catalytic cycles. mdpi.com Common support materials include ceria (CeO₂), yttria-stabilized zirconia, and gold. mdpi.comdntb.gov.uaacs.org For example, platinum nanoparticles dispersed on gadolinium-doped ceria (GDC) have been shown to be effective catalysts for the water-gas shift reaction. mdpi.com

The environmental impact of gadolinium is a growing concern due to its increasing release into aquatic environments, primarily from its use as a contrast agent in medical imaging. mdpi.comresearchgate.net While gadolinium-based catalysts offer benefits in environmental remediation by degrading pollutants, the potential for gadolinium to leach from the support material and enter the environment is a significant consideration. mdpi.com The stability of supported gadolinium catalysts is therefore crucial. Supported gadolinium trioxide has been noted for its good recovery and stability, causing no metal ion elution during the catalytic ozonation process, which reduces the risk of secondary pollution. alfachemic.com However, the long-term fate and potential ecotoxicity of gadolinium in the environment require further investigation to ensure the sustainability of these catalytic systems. researchgate.netmdpi.com

Mechanisms of Catalysis at the Molecular Level

The catalytic activity of this compound (GdCl₃) is primarily rooted in the potent Lewis acidic nature of the gadolinium(III) ion. numberanalytics.comalfachemic.com As a hard Lewis acid, the Gd³⁺ ion readily accepts electron pairs from Lewis basic sites on organic substrates, such as oxygen or nitrogen atoms. This interaction is central to its catalytic function, which proceeds through several key mechanistic steps. The common valence state for gadolinium is +3, and its halides are often used as catalysts. alfachemic.com

The fundamental mechanism involves the coordination of the substrate to the Gd³⁺ center. For instance, in carbonyl-containing compounds, the lone pair of electrons on the carbonyl oxygen coordinates to the gadolinium ion. This coordination polarizes the carbonyl group, increasing the electrophilicity of the carbonyl carbon and making it more susceptible to nucleophilic attack. This activation is a common feature in reactions like aldol (B89426) reactions, Michael additions, and Friedel-Crafts acylations. numberanalytics.com

This compound is particularly effective in facilitating the imino Diels-Alder reaction, a method for synthesizing tetrahydropyridine (B1245486) skeletons. alfachemic.com In this context, GdCl₃ acts as a Lewis acid catalyst that enhances the reaction's activity and selectivity under mild conditions. alfachemic.com The catalyst coordinates to the N-arylimine, activating it for reaction with a nucleophilic olefin. alfachemic.com

Furthermore, gadolinium(III) complexes can be engineered to create specific catalytic sites. In gadolinium-based metal-organic frameworks (Gd-MOFs), the intrinsic Lewis acidity can be associated with open metal sites or engineered defects within the structure. researchgate.net These sites can effectively activate substrates like epoxides for reactions such as CO₂ cycloaddition and alcoholysis. researchgate.net The mechanism involves the Gd³⁺ center coordinating with the epoxide's oxygen atom, which facilitates the ring-opening by a nucleophile. researchgate.net

A key characteristic of the Gd³⁺ ion in catalysis is its redox-inert nature under many reaction conditions. Unlike some transition metals that can participate in catalytic cycles through changes in oxidation state, Gd³⁺ typically maintains its +3 state. This stability means its catalytic role is almost exclusively that of a Lewis acid, activating substrates without engaging in redox chemistry. alfachemic.com This property is advantageous as it prevents unwanted side reactions that can be initiated by redox-active catalysts.

The table below summarizes the mechanistic role of this compound in various catalytic reactions.

Reaction Type	Substrate Activated	Role of this compound
Imino Diels-Alder	N-arylimine	Lewis acid activation of the imine, enhancing reactivity and selectivity. alfachemic.com
Friedel-Crafts Alkylation	Alkylating Agent	Functions as a Lewis acid to facilitate the formation of the electrophile.
Epoxide Ring-Opening	Epoxide	Coordination to the epoxide oxygen, polarizing the C-O bond for nucleophilic attack. researchgate.net
Aldol & Michael Additions	Carbonyl Compound	Lewis acid coordination to the carbonyl oxygen, increasing the electrophilicity of the carbon center. numberanalytics.com

Future Directions in this compound Catalysis Research

Research into this compound catalysis is evolving, with a focus on developing more efficient, sustainable, and versatile catalytic systems. Future work is concentrated on several promising areas, including the design of novel catalysts, applications in green chemistry, and the exploration of new organic transformations. numberanalytics.comsamaterials.com

A significant area of development is the creation of new gadolinium-based catalysts with enhanced properties. numberanalytics.com This includes the synthesis of gadolinium complexes with novel ligands designed to fine-tune the metal center's reactivity and selectivity. solubilityofthings.com Another approach involves heterogenizing the catalyst by supporting it on materials like polymers or inorganic oxides. alfachemic.com Supported gadolinium catalysts offer advantages such as improved stability, easier separation from the reaction mixture, and the potential for recycling, which addresses key principles of green chemistry. alfachemic.comsamaterials.com Gadolinium-based metal-organic frameworks (Gd-MOFs) are also a major focus, as their porous structure and tunable active sites make them highly effective and reusable heterogeneous catalysts for reactions like CO₂ cycloaddition. researchgate.net

The application of gadolinium catalysts in green chemistry is a rapidly expanding field. stanfordmaterials.com Researchers are exploring the use of this compound in environmentally benign reaction media, such as water or ionic liquids. stanfordmaterials.comresearchgate.net Magnetic ionic liquids containing gadolinium, such as tri(1-butyl-3-methylimidazolium) gadolinium hexachloride, have been developed as reusable "green" catalysts for multicomponent reactions, like the synthesis of tetrasubstituted imidazoles. researchgate.net These catalysts combine high catalytic activity with ease of recovery using an external magnet, minimizing waste. nih.gov Furthermore, gadolinium-based nanocatalysts and photocatalysts are being investigated for environmental remediation, such as the degradation of organic pollutants in wastewater. alfachemic.comresearchgate.net

The exploration of this compound and its derivatives as catalysts for novel and complex organic transformations continues to be a frontier in synthesis. numberanalytics.comalfachemic.com This includes their use in multicomponent reactions, cascade reactions, and asymmetric synthesis. While gadolinium triflate has been identified as a superior catalyst to other Lewis acids for certain intramolecular redox processes to form tetrahydroquinolines, the development of chiral gadolinium catalysts for enantioselective transformations is a key objective. nih.gov The synthesis of novel coordination compounds, such as gadolinium triphenylsiloxide complexes, opens up possibilities for new catalytic applications by modifying the steric and electronic environment of the Gd³⁺ ion. nih.gov

The table below outlines key future research directions in this compound catalysis.

Research Direction	Catalyst Type	Potential Application/Benefit
Novel Catalyst Design	Supported Gd-catalysts, Gd-MOFs, Novel Ligand Complexes	Enhanced stability, recyclability, and tailored reactivity. alfachemic.comresearchgate.netsolubilityofthings.com
Green Chemistry	Magnetic Ionic Liquids, Aqueous-phase catalysts	Environmentally friendly synthesis, waste reduction, catalyst reusability. researchgate.netnih.gov
Environmental Remediation	Gd-based Nanoparticles, Photocatalysts	Degradation of persistent organic pollutants, water treatment. alfachemic.comresearchgate.net
Novel Transformations	Chiral Gd-complexes, Multifunctional catalysts	Asymmetric synthesis, efficient construction of complex molecules. numberanalytics.comnih.gov

Advanced Applications in Magnetic Resonance Imaging Mri Contrast Agent Development

Principles of Relaxivity in Gadolinium(III) Complexes

Relaxivity (r₁) is a measure of a contrast agent's ability to increase the relaxation rate of water protons, which is the fundamental principle behind contrast-enhanced MRI. nih.govnih.gov The Solomon-Bloembergen-Morgan (SBM) theory provides the theoretical framework for understanding the factors that govern the relaxivity of paramagnetic complexes like those containing gadolinium(III). pnas.orgresearchgate.net According to this theory, several key parameters at the molecular level influence how effectively a gadolinium complex can enhance the MRI signal.

The intrinsic properties of a gadolinium(III) complex are crucial determinants of its relaxivity. These factors are inherent to the molecular structure and dynamics of the contrast agent. nih.govrsc.org

Hydration Number (q): This refers to the number of water molecules directly coordinated to the gadolinium ion in its inner sphere. nih.govcar.ca A higher number of coordinated water molecules generally leads to a proportional increase in relaxivity, as these inner-sphere water molecules have the most direct and significant interaction with the paramagnetic center. nih.gov

Water Residence Lifetime (τM): This is the average time a water molecule spends coordinated to the gadolinium ion before exchanging with a water molecule from the bulk solvent. nih.govcar.ca For optimal relaxivity, this exchange rate (kex = 1/τM) needs to be fast, but not too fast. osti.govunt.edu

Gadolinium-Proton Distance (r): The relaxivity is highly dependent on the distance between the gadolinium ion and the protons of the coordinated water molecules, following an inverse sixth power relationship (r⁻⁶). nih.gov Even small changes in this distance can have a substantial impact on relaxivity.

Electronic Relaxation Times (T1e and T2e): The efficiency of the relaxation process is also influenced by the relaxation times of the gadolinium ion's own unpaired electrons. researchgate.net Gadolinium(III) is particularly effective as a contrast agent due to its seven unpaired electrons and a symmetric electronic ground state, which results in a relatively slow electronic relaxation rate. rsc.orgstanford.edu

The interplay of these factors is complex. For instance, increasing the number of inner-sphere water molecules can enhance relaxivity, but this must be balanced with maintaining the stability of the complex to prevent the release of toxic free gadolinium ions. d-nb.info

In addition to the intrinsic molecular properties, external conditions also play a significant role in the observed relaxivity of a gadolinium-based contrast agent. nih.govrsc.org

Magnetic Field Strength: The relaxivity of gadolinium complexes is dependent on the strength of the external magnetic field of the MRI scanner. nih.govresearchgate.netacs.org Generally, the relaxivity of small-molecule contrast agents tends to decrease as the magnetic field strength increases. nih.gov This is a critical consideration in the development of agents for modern high-field and ultra-high-field MRI systems. nih.gov

Temperature: Temperature affects the molecular dynamics of the contrast agent and the surrounding water molecules. nih.govresearchgate.net For small-molecule gadolinium agents, an increase in temperature typically leads to a decrease in relaxivity because it affects the rotational correlation time. pnas.org

Understanding and accounting for these extrinsic factors are essential for the accurate measurement and comparison of the performance of different contrast agents.

The rotational correlation time (τR) is a measure of how quickly a molecule tumbles in solution. nih.govcar.ca This parameter is a critical determinant of relaxivity, particularly for small-molecule contrast agents. nih.gov

For these smaller molecules, the rotational motion is often the limiting factor for relaxivity. pnas.org By slowing down this tumbling, for example, by attaching the gadolinium complex to a larger molecule or a nanoparticle, the relaxivity can be significantly increased. nih.govpnas.orgacs.org This is because a slower rotation allows for a more effective transfer of energy from the paramagnetic gadolinium ion to the surrounding water protons, leading to a greater enhancement of the MRI signal.

However, there is an optimal range for the rotational correlation time. If the rotation becomes too slow, other factors, such as the water exchange rate, may become the limiting parameter. nih.gov Therefore, the optimization of τR is a key strategy in the design of high-performance gadolinium-based contrast agents. For high-field applications, a rotational correlation time in the range of 0.5-1 nanosecond is considered desirable. nih.gov

Extrinsic Factors Affecting Relaxivity (e.g., Magnetic Field, Temperature)

Strategies for Enhancing Relaxivity

To overcome the limitations of conventional gadolinium-based contrast agents, researchers are actively exploring various strategies to enhance their relaxivity. A primary approach involves increasing the rotational correlation time by incorporating the gadolinium chelates into larger structures.

Incorporating gadolinium(III) chelates into nanostructures is a promising strategy to significantly increase relaxivity. pnas.org This approach addresses the limitation of rapid molecular tumbling seen in small-molecule agents. pnas.orgnih.gov

By attaching or encapsulating gadolinium complexes within nanoparticles, the rotational correlation time (τR) is substantially increased. pnas.org This slower tumbling motion leads to a more efficient relaxation process and, consequently, a higher T1 relaxivity. pnas.org Various types of nanoparticles have been investigated for this purpose, including:

Inorganic Nanoparticles: Materials such as gadolinium oxide (Gd₂O₃), gadolinium fluoride (B91410) (GdF₃), and gadolinium phosphate (B84403) (GdPO₄) have been explored as T1-weighted MRI contrast agents. nih.govfrontiersin.org These nanoparticles can carry a large payload of gadolinium ions and their inherent rigidity leads to decreased tumbling rates and increased relaxivity values. nih.gov

Iron Oxide Nanoparticles: While typically used as T2 contrast agents, specially coated iron oxide nanoparticles can also serve as T1 agents, offering a potential alternative to gadolinium-based agents. mit.edunih.gov

Polymeric and Dendrimeric Systems: Integrating gadolinium chelates with polymers or dendrimers creates larger molecules with enhanced rotational correlation times, leading to several-fold increases in T1 relaxivity. acs.org

The enhanced relaxivity of these nanoparticle-based systems allows for the potential use of lower concentrations of gadolinium, which is a significant advantage. acs.org

Table 1: Comparison of Relaxivity Values for Different Gadolinium-Based Contrast Agents

Contrast Agent Type	Example	Relaxivity (r₁) at 4.7 T [mM⁻¹s⁻¹]	Reference
Conventional Chelating Agent	Gd-DOTA	~ 3	pnas.orgpnas.org

This table provides a representative comparison and values can vary based on specific experimental conditions.

A more sophisticated approach to nanoparticle-based contrast agents involves the creation of multi-layer or multi-shell nanostructures. pnas.orgpnas.org These systems offer a higher degree of control over the properties of the contrast agent. pnas.org

One notable example is the development of "Au nanomatryoshkas," which are gold core-silica layer-gold shell nanoparticles. pnas.org In this design, gadolinium(III) ions are encapsulated within the silica (B1680970) layer, situated between the inner gold core and the outer gold shell. pnas.orgpnas.org This specific geometry leads to a significant enhancement in T1 relaxivity. pnas.orgpnas.org

The enhanced relaxivity in these multi-layer systems is attributed to several factors:

Reduced Tumbling Rate: The large size and mass of the multi-layer nanoparticle drastically slow down the rotational motion, optimizing the rotational correlation time for improved relaxivity. pnas.org

Longer-Range Interactions: The proton relaxivity is enhanced through longer-range interactions with the water protons outside the nanoparticle, a mechanism that differs from conventional molecular chelates. pnas.orgresearchgate.net

Research has shown that by varying parameters such as the number of encapsulated gadolinium ions and the thickness of the gold shell, the relaxivity of these multi-layer nanoparticles can be optimized. pnas.org For instance, at a high magnetic field of 4.7 T, these multi-layer nanoparticles have demonstrated relaxivity values (r₁) around 24 mM⁻¹s⁻¹, which is substantially higher than that of conventional chelating agents like Gd-DOTA (approximately 3 mM⁻¹s⁻¹ at the same field strength). pnas.orgpnas.org Another approach involves the layer-by-layer assembly of gadolinium fluoride nanoparticles onto magnetic nanobeads, creating a multifunctional system. nih.govresearchgate.net

Novel Ligand Architectures for Improved Water Exchange

The effectiveness of a gadolinium-based contrast agent is fundamentally linked to its ability to enhance the relaxation rates of nearby water protons. d-nb.info This process is heavily influenced by the number of water molecules directly coordinated to the gadolinium ion (the hydration state, q) and the rate at which these inner-sphere water molecules exchange with the bulk water of the surrounding tissue (water exchange lifetime, τm). d-nb.inforesearchgate.net

Conventional gadolinium-based contrast agents (GBCAs) typically employ octadentate polyaminocarboxylate ligands. d-nb.info As the gadolinium(III) ion prefers a coordination number of nine, this ligand structure leaves a single coordination site available for a water molecule, resulting in a hydration state of q=1. d-nb.infoillinois.edu To enhance relaxivity, a key strategy is to increase the hydration state. d-nb.info This can be accomplished by designing ligands that occupy fewer coordination sites around the gadolinium ion, thereby allowing more water molecules to bind directly to the paramagnetic center. d-nb.info

A significant advancement in this area is the development of ligands based on hydroxypyridinone (HOPO). osti.govescholarship.org These ligands, which capitalize on the oxophilicity (affinity for oxygen) of Gd(III), can be designed to be hexadentate, meaning they occupy six of the gadolinium ion's coordination sites. osti.govescholarship.org This architecture leaves two to three sites available for inner-sphere water molecules, achieving a hydration state of q=2 or q=3. osti.govscispace.com Research has shown that Gd-HOPO-based agents have optimal water-exchange rates, a critical factor for improving contrast. osti.gov

To further refine these structures, capping moieties such as 1,4,7-Triazacyclononane (TACN) and tris(2-aminoethyl)amine (B1216632) (TREN) are used in conjunction with HOPO chelators. escholarship.orgscispace.com For instance, complexes using a TACN cap with hexadentate HOPO ligands were the first q=3 Gd(III) contrast agents developed with both fast water exchange and high thermodynamic stability. scispace.com These novel architectures not only increase the number of coordinated water molecules but also facilitate rapid water exchange through an associative mechanism, leading to a significant increase in relaxivity compared to commercially available agents. osti.gov

Development of Targeted Contrast Agents

A major frontier in MRI is the development of "smart" or targeted contrast agents that can accumulate at specific sites of disease, thereby providing molecular-level information about biological processes. illinois.edunih.gov This is achieved by conjugating a gadolinium chelate to a targeting moiety, such as an antibody, peptide, or small molecule, that has a high affinity for a specific biomarker expressed on diseased cells. mdpi.comnih.gov This approach enhances the target-to-background signal ratio, enabling clearer visualization of pathology. patsnap.com

Various strategies have been employed to create targeted agents:

Small Molecule Conjugates: Early efforts involved attaching cancer-specific molecules to existing Gd(III) chelates like DOTA and DTPA. nih.gov An example is Gd-DOTA-cRGD, which targets the αvβ3-receptor, a biomarker found in hepatocellular carcinoma. mdpi.com

Protein-Based Agents: Human proteins can be used as scaffolds for targeted agents. For instance, human transferrin (Tf) has been used to create gadolinium biomineralized nanoparticles (Gd@TfNP) that can target tumors. oncology-central.com

Nanoparticle Platforms: Nanomaterials provide a versatile platform for targeted contrast agents, allowing for the attachment of multiple gadolinium chelates and targeting ligands. mdpi.com

Liposomes: These are vesicles that can encapsulate gadolinium chelates. Their surface can be functionalized with targeting ligands, such as Interleukin-13 (IL-13), to direct them to glioma cells that overexpress the IL-13 receptor. oup.com

Dendrimers: These highly branched macromolecules offer numerous sites for conjugating contrast agents. escholarship.org The esteramide (EA) dendrimer is one such platform that can be loaded with HOPO ligands. escholarship.org

Polymeric Nanoparticles: Polymalic acid has been used to create nano contrast agents (NCAs) targeted with antibodies and peptides for imaging glioma. nih.gov

A significant challenge for targeted MRI is the technique's relatively low sensitivity, which requires a substantial concentration of the gadolinium agent at the target site to generate sufficient contrast enhancement. nih.gov Therefore, research is focused not only on the specificity of the targeting moiety but also on maximizing the relaxivity of the attached gadolinium complexes. nih.gov

Relaxometric Properties and Their Measurement

The performance of a gadolinium-based contrast agent is quantified by its relaxivity, which is the measure of the increase in the water proton relaxation rate per unit concentration of the agent. d-nb.infonih.gov Longitudinal relaxivity (r₁) is particularly important for the T₁-weighted images commonly used in contrast-enhanced MRI. nih.gov High relaxivity is a desirable characteristic as it indicates a more effective agent. d-nb.info

The relaxivity of a gadolinium complex is governed by several molecular parameters, as described by the Solomon-Bloembergen-Morgan theory. The primary factors contributing to inner-sphere relaxivity are:

The number of inner-sphere water molecules (q) : As discussed, a higher q value directly increases relaxivity. d-nb.inforesearchgate.net

The water exchange lifetime (τm) : This is the residence time of a water molecule coordinated to the Gd(III) ion. For optimal relaxivity, this exchange must be fast, but not too fast. d-nb.inforesearchgate.net

The rotational correlation time (τR) : This parameter describes the tumbling rate of the complex in solution. Slower tumbling, which can be achieved by attaching the complex to a larger macromolecule, generally leads to higher relaxivity. osti.govresearchgate.net

The measurement of these properties is crucial for the rational design of new contrast agents. Standardized methods are used to characterize relaxivity and its underlying parameters:

Relaxivity Measurement: Relaxivity (r₁) is calculated from the slope of a plot of the longitudinal relaxation rate (R₁ = 1/T₁) versus the concentration of the gadolinium complex. nih.govuzh.ch These measurements are typically performed in a buffer solution at a specific temperature (e.g., 37 °C) and magnetic field strength (e.g., 1.5 T or 3.0 T). nih.govrsc.org

Nuclear Magnetic Relaxation Dispersion (NMRD): This technique involves measuring the relaxation rate over a wide range of magnetic field strengths using a fast field cycling (FFC) relaxometer. rsc.orgaip.org The resulting NMRD profile provides detailed insight into the dynamic parameters (τm and τR) influencing relaxivity. aip.org

¹⁷O NMR Spectroscopy: The rate of water exchange (1/τm) can be determined directly by performing variable-temperature proton-decoupled ¹⁷O-NMR measurements on the water nucleus. osti.gov

Through these detailed measurements, researchers can fine-tune the chemical structure of ligands to optimize the relaxometric properties of gadolinium complexes, leading to the development of highly efficient contrast agents. acs.org For example, a novel gadolinium metal-organic framework (Gd-MOF) was found to have an r₁ relaxivity of 12–13 mM⁻¹s⁻¹ at clinical field strengths, a value approximately three times greater than that of commercial agents. rsc.org

Biological Interactions and Mechanisms of Gadolinium Retention

Mechanisms of Gadolinium Dissociation and Dechelation In Vivo

The stability of the gadolinium-chelate complex is paramount to its safety. However, once administered, these agents are subjected to the body's physiological environment, which can promote the release of the toxic Gd³⁺ ion through various mechanisms.

Transmetallation is a key mechanism for the in vivo dissociation of gadolinium chelates. oup.com This process involves the displacement of the Gd³⁺ ion from its ligand by endogenous metal ions. oup.commriquestions.com

Zinc (Zn²⁺): Due to its relatively high concentration in the blood, zinc is a significant contributor to the transmetallation of gadolinium chelates. mriquestions.com Studies have shown that less stable linear GBCAs are particularly susceptible to transmetallation by zinc ions, leading to increased urinary excretion of zinc. mriquestions.com In contrast, the more stable macrocyclic agents show minimal to no effect on zinc excretion, indicating their higher resistance to this process. mriquestions.com In a case study, a patient with chronic zinc toxicity from denture cream exhibited gadolinium retention after an MRI, likely due to transmetallation. rsna.orgresearchgate.net

Calcium (Ca²⁺): The ionic radius of Gd³⁺ is similar to that of Ca²⁺, allowing it to compete for calcium-binding sites on enzymes and other proteins. royalsocietypublishing.org While calcium ions have a lower affinity for the organic ligands compared to zinc, their abundance in the body can still contribute to the destabilization and dissociation of less stable gadolinium chelates. mriquestions.comfrontiersin.orgfrontiersin.org

Iron (Fe³⁺): Iron can also participate in the transmetallation of gadolinium chelates. oup.commriquestions.com The thermodynamic stability of iron with certain chelating ligands is higher than that of gadolinium, which can favor the displacement of Gd³⁺. mriquestions.comnih.gov This is particularly relevant in areas of high iron concentration, which may correlate with higher levels of gadolinium retention. nih.govresearchgate.net In vitro studies have demonstrated that the presence of iron can induce transmetallation of linear GBCAs. mriquestions.com

Table 1: Endogenous Ions Involved in Gadolinium Chelate Transmetallation

Endogenous Ion	Role in Transmetallation	Supporting Evidence
Zinc (Zn²⁺)	Significant contributor due to high blood concentration; displaces Gd³⁺ from less stable linear chelates. mriquestions.com	Increased urinary zinc excretion after administration of linear GBCAs. mriquestions.com Case study of gadolinium retention in a patient with zinc toxicity. rsna.orgresearchgate.net
Calcium (Ca²⁺)	Competes with Gd³⁺ for binding sites due to similar ionic radii; contributes to chelate destabilization. royalsocietypublishing.org	Abundance in the body can influence the stability of less stable chelates. mriquestions.comfrontiersin.orgfrontiersin.org
Iron (Fe³⁺)	Displaces Gd³⁺ due to higher thermodynamic stability with some chelating ligands. mriquestions.comnih.gov	In vitro studies show iron-induced transmetallation of linear GBCAs. mriquestions.com Correlation between high iron concentration and gadolinium retention in certain tissues. nih.govresearchgate.net

The local physiological environment can significantly impact the stability of gadolinium chelates.

Acidosis: A decrease in pH, or acidosis, can increase the dissociation rate of gadolinium chelates. royalsocietypublishing.orgresearchgate.net The excess protons in an acidic environment can protonate the ligand, making it less effective at binding the Gd³⁺ ion and leading to its release. researchgate.net This is a greater concern for linear GBCAs, which are generally less stable than their macrocyclic counterparts. researchgate.net Some studies have noted that patients who developed nephrogenic systemic fibrosis (NSF), a condition linked to gadolinium exposure, had acidosis at the time of GBCA administration. royalsocietypublishing.org

Inflammation: Inflammatory processes can also contribute to gadolinium retention. aimspress.comajronline.org Inflammation can lead to increased vascular permeability and create a more acidic local environment, both of which can facilitate the dechelation of gadolinium. qeios.com There is concern that gadolinium deposition might also exacerbate existing inflammatory conditions. europa.eu

Phosphate (B84403) is another key endogenous factor in the fate of dissociated gadolinium.

Precipitation as Gadolinium Phosphate: Free Gd³⁺ has a high affinity for phosphate ions and can precipitate as insoluble gadolinium phosphate (GdPO₄). mriquestions.comnih.govrsna.org This is considered a major form of gadolinium deposition in tissues. mriquestions.com The formation of these insoluble salts prevents the gadolinium from being excreted and leads to its long-term retention. researchgate.net

Influence of Renal Function: Patients with chronic renal failure often have an imbalance in calcium and phosphate levels, which is cited as a risk factor for developing NSF after receiving a GBCA. nih.gov The elevated phosphate levels in these patients can increase the likelihood of gadolinium precipitation. rsna.org Studies have shown that gadolinium chloride can promote the precipitation of calcium phosphate, which in turn can activate macrophages and induce a profibrotic response. nih.gov However, gadolinium deposition has also been observed in patients with normal renal function, suggesting that other mechanisms are also at play. nih.gov

Influence of Acidosis and Inflammation on Chelate Stability

Tissue Deposition and Retention of Gadolinium

Following dissociation from its chelate, gadolinium can be deposited and retained in various tissues throughout the body for extended periods. dmshealth.comfda.gov The amount of retained gadolinium is generally higher after the administration of linear GBCAs compared to macrocyclic GBCAs. royalsocietypublishing.orgmdpi.com

Bone: Bone is a significant site of long-term gadolinium retention. fda.govnih.govnih.gov Studies on bone samples from patients who received GBCAs have shown higher concentrations of gadolinium than in brain tissue. nih.gov Linear GBCAs have been found to deposit in bone at levels 4 to 25 times higher than macrocyclic agents. nih.gov The residence time of gadolinium in bone is also significantly longer for linear agents (up to 8 years) compared to macrocyclic agents (up to 30 days). nih.gov

Brain: Gadolinium deposition has also been documented in the brain, even in patients with normal renal function. nih.govnih.gov The highest concentrations are often found in the dentate nucleus and globus pallidus. mriquestions.comnih.gov While the clinical consequences of this brain deposition are still being investigated, it has been observed that linear GBCAs lead to greater retention than macrocyclic GBCAs. nih.govdiagnosticimaging.com

Table 2: Comparison of Gadolinium Retention in Bone and Brain for Linear vs. Macrocyclic GBCAs

Tissue	Linear GBCAs	Macrocyclic GBCAs
Bone	4 to 25 times higher deposition. nih.gov	Lower deposition. nih.gov
	Residence time up to 8 years. nih.gov	Residence time up to 30 days. nih.gov
Brain	Higher retention rates (2.9 to 6.5 times higher than a macrocyclic agent in one study). diagnosticimaging.com	Lower retention rates. nih.govdiagnosticimaging.com

Skin: Gadolinium deposition can occur in the skin, and this is a hallmark of NSF. nih.gov However, deposition has also been found in the skin of patients with normal renal function, particularly after high cumulative doses of GBCAs. mdpi.comresearchgate.net Studies in mice have shown that linear GBCAs result in higher gadolinium retention in the skin compared to macrocyclic agents. diagnosticimaging.com

Liver: The liver is another organ where gadolinium can accumulate. mdpi.comphysiology.org In animal models with renal insufficiency, the liver becomes a more significant reservoir for gadolinium. physiology.org Studies comparing different GBCAs have shown that some linear agents lead to more liver gadolinium deposition than macrocyclic ones. physiology.org

Kidneys: As the primary route of excretion for most GBCAs, the kidneys are also susceptible to gadolinium deposition. mdpi.comresearchgate.net Animal studies have demonstrated gadolinium accumulation in the kidneys following the administration of both linear and macrocyclic GBCAs. mdpi.com

Formation of Gadolinium Phosphate Deposits

The free gadolinium ion (Gd³⁺) is unstable at physiological pH and has a high affinity for endogenous anions. nih.govnih.gov This reactivity leads to its precipitation with ions such as hydroxides, carbonates, and particularly phosphates. nih.govroyalsocietypublishing.org The formation of insoluble gadolinium phosphate is a key mechanism behind the retention and deposition of gadolinium in biological tissues. nih.govnih.govnih.gov

Even highly stable gadolinium-based contrast agents (GBCAs) exist in a state of equilibrium, which includes a minuscule amount of unchelated or "free" Gd³⁺. nih.gov Since gadolinium phosphate is highly insoluble, any free Gd³⁺ will readily precipitate with available phosphate anions. nih.gov According to Le Chatelier's Principle, the system will then shift to re-establish equilibrium by promoting further dissociation of the gadolinium chelate to replenish the free Gd³⁺, leading to a continuous formation of gadolinium phosphate deposits until the phosphate anions are depleted. nih.gov The rate of this process is influenced by the kinetic stability of the specific chelate. nih.gov

Studies have demonstrated that elevated serum phosphate levels can accelerate the release of Gd³⁺ from certain types of GBCAs. researchgate.net The resulting deposits are not composed of the intact GBCA but rather of a gadolinium-phosphate material, often found in conjunction with other elements like calcium and sodium. unica.itnih.govmdpi.com Synchrotron X-ray fluorescence (SXRF) microscopy and extended X-ray absorption fine structure (EXAFS) spectroscopy analyses of tissue samples from patients with nephrogenic systemic fibrosis (NSF) have confirmed that gadolinium is present in a GdPO₄-like structure. nih.gov These analyses revealed Gd-P distances consistent with a gadolinium phosphate structure, with no evidence of the original organic chelator. nih.gov The thermodynamic stability of gadolinium phosphate is immense, with an estimated solubility product (Ksp) for GdPO₄·H₂O as low as 10⁻¹⁴, which explains both the formation of these deposits and the difficulty in their subsequent clearance. nih.govresearchgate.net These insoluble deposits have been identified in various tissues, including the skin, brain, and kidneys. nih.govnih.govunica.it

Biological Fate and Clearance Mechanisms of Gadolinium

The biological fate and clearance of gadolinium are largely dependent on whether it remains bound to its chelate or becomes free Gd³⁺. center4research.orgrsc.org

Gadolinium-based contrast agents are designed to be hydrophilic and are rapidly distributed throughout the extracellular space after intravenous administration. rsc.orgencyclopedia.pub In individuals with normal kidney function, the intact chelates are efficiently and rapidly eliminated from the body almost exclusively through renal excretion via glomerular filtration. unica.itencyclopedia.pubfda.govmayocliniclabs.com The typical elimination half-life for most GBCAs in healthy subjects is approximately 90 minutes to two hours. unica.itmdpi.comcenter4research.orgencyclopedia.pub About 90% of the administered dose is cleared within the first 24 hours. center4research.orgezra.com Some specific agents, such as gadobenate and gadoxetate, also have a partial clearance pathway through the hepatobiliary system. nih.gov

Despite the efficiency of renal clearance for intact chelates, trace amounts of gadolinium can be retained in the body for extended periods, from months to years. rsc.orgfda.govfda.gov This long-term retention is primarily associated with the dissociation of the gadolinium ion from its chelate ligand. center4research.orgsynnovis.co.uk Once dissociated, the free Gd³⁺ can form insoluble deposits, such as gadolinium phosphate, which are not easily cleared. nih.govunica.it

Bone is recognized as a significant long-term reservoir for gadolinium. qeios.com Studies have also detected retained gadolinium in the brain, skin, liver, and kidneys long after initial exposure. unica.itrsc.orgqeios.com The clearance from these tissues is considerably slower than the initial plasma clearance. For instance, a preclinical study observed a gadolinium clearance half-life of 30-63 days from brain tissue for a linear GBCA, with concentrations remaining stable after five months. rsna.org In contrast, a macrocyclic agent showed a faster clearance half-life of 16-18 days. rsna.org The glymphatic system, which facilitates the clearance of interstitial solutes from the brain parenchyma, has been suggested as a possible pathway for the clearance of retained gadolinium from the brain. jst.go.jp Chelation therapy has been explored as a method to enhance the excretion of retained gadolinium. center4research.orgvitalityintegrative.com

Intact Chelate Clearance Pathways

Investigation of Biological Effects and Mechanisms

The biological effects of gadolinium are primarily attributed to the toxicity of the free Gd³⁺ ion, which can be released from the chelate. synnovis.co.ukmdpi.com

Exposure to free Gd(III) has been shown to induce oxidative stress and apoptosis in various cell types. mdpi.comresearchgate.net Increased levels of reactive oxygen species (ROS) have been identified as a key initiating event in Gd(III)-induced apoptosis. mdpi.com This oxidative stress can lead to mitochondrial dysfunction and subsequent activation of cell death pathways. mdpi.comspandidos-publications.com

Studies using rat cortical neurons demonstrated that gadolinium trichloride (B1173362) (GdCl₃) exposure leads to a rapid accumulation of intracellular ROS, which in turn triggers endoplasmic reticulum (ER) stress. nih.gov The activation of ER stress-related signaling pathways contributes to neuronal apoptosis. nih.gov Similarly, research on human osteosarcoma U-2 OS cells showed that GdCl₃ treatment increased ROS production, decreased the mitochondrial membrane potential, and triggered apoptosis through the activation of death receptor-mediated signaling, the mitochondria-dependent pathway, and ER stress. spandidos-publications.com In human hepatoma HepG2 cells, GdCl₃ was also found to induce apoptosis through both mitochondrial and death receptor-dependent pathways. spandidos-publications.comscientificliterature.org The upregulation of inflammation, oxidative stress, and apoptosis are consistently highlighted as potential mechanisms of Gd(III) cytotoxicity. mdpi.comresearchgate.net

The trivalent gadolinium ion (Gd³⁺) is known to interact with and block various ion channels, a mechanism of toxicity stemming from its chemical properties. physiology.orgresearchgate.net A significant aspect of this interaction is its ability to act as an antagonist of calcium channels. mdpi.com The ionic radius of Gd³⁺ is similar to that of the calcium ion (Ca²⁺), allowing it to compete with and block Ca²⁺ entry through its channels. mdpi.commdpi.com This interference can disrupt essential biological processes, including cellular signaling. mdpi.com

Gd³⁺ is widely used in research as a blocker of cation-selective stretch-activated ion channels (SACs). physiology.orgresearchgate.net It has also been shown to block both low- and high-threshold calcium currents in pituitary cells. physiology.org In myelinated axons, Gd³⁺ affects both sodium (Na⁺) and potassium (K⁺) channels by shifting their voltage-dependent parameters and reducing the rate of gating. nih.gov Furthermore, GdCl₃ has been demonstrated to block TRPML (transient receptor potential mucolipin) channel currents and other TRP channels. However, the effectiveness of Gd³⁺ as a channel blocker can be limited in physiological solutions containing anions like phosphate and bicarbonate, as these can bind to Gd³⁺ and reduce its free concentration. physiology.orgresearchgate.net

Immune Responses and Inflammatory Conditions

This compound (GdCl₃) exhibits significant immunomodulatory properties, primarily through its interaction with macrophages and the subsequent alteration of inflammatory pathways. Research indicates that GdCl₃ can selectively inhibit and, in some cases, deplete specific immune cell populations, leading to a modified inflammatory response in various pathological conditions.

The primary target of this compound in the immune system appears to be macrophages, particularly the fixed-tissue macrophages known as Kupffer cells in the liver. nih.govnih.govspandidos-publications.com GdCl₃ is widely used in research as a tool to inhibit the function of these cells. nih.govspandidos-publications.com It interferes with macrophage and neutrophil function by decreasing the secretion of inflammatory cytokines and toxic oxygen radicals. researchgate.netspringermedizin.de Studies have shown that GdCl₃ can deplete the M1 subpopulation of macrophages, which are pro-inflammatory, while not affecting the M2 subset involved in the resolution of inflammation. mdpi.com This selective action suggests a mechanism for its anti-inflammatory effects. In addition to inhibiting phagocytosis by Kupffer cells, GdCl₃ also reduces the number of circulating monocytes and neutrophils, preventing their infiltration into injured tissues. researchgate.netspringermedizin.de

The compound's influence extends to the molecular level by modulating cytokine production and key inflammatory signaling pathways. A central mechanism is the inhibition of the nuclear factor kappa-light-chain-enhancer of activated B cells (NF-κB) signaling pathway. nih.govspandidos-publications.comnih.gov By suppressing NF-κB activation, GdCl₃ reduces the transcription and release of several pro-inflammatory cytokines. spandidos-publications.com Research in sepsis models has demonstrated that pretreatment with GdCl₃ leads to a reduction in systemic and intestinal levels of tumor necrosis factor-alpha (TNF-α), interleukin-1β (IL-1β), and interleukin-6 (IL-6). nih.govspandidos-publications.comingentaconnect.com Similarly, in studies of myocardial ischemia-reperfusion injury, GdCl₃ treatment reduced macrophage-secreted cytokines like granulocyte-macrophage colony-stimulating factor (GM-CSF) and IL-1. springermedizin.de

However, the effect on TNF-α can be complex; while many studies show a decrease, others report a relative overexpression when the anti-inflammatory cytokine IL-10 is inhibited, or an increase in the myocardium after reperfusion. nih.govspringermedizin.de GdCl₃ has been found to inhibit the stress-related induction of IL-10. nih.gov Furthermore, exposure of macrophages to low-dose GdCl₃ can promote the production of reactive oxygen species (ROS), indicating an impact on oxidative stress pathways. nih.gov

Beyond macrophages and monocytes, gadolinium compounds can also interact with mast cells. In vitro studies have demonstrated that gadolinium-based contrast agents, including ionic forms, can induce mast cell degranulation and the release of histamine (B1213489). gadoliniumtoxicity.comnih.govresearchgate.net This activation can occur through non-specific osmotic stimulation and direct toxicity, contributing to hypersensitivity reactions. nih.govresearchgate.net

The tables below summarize the observed effects of this compound on various immune cells and cytokines based on detailed research findings.

Table 1: Effect of this compound on Immune Cell Activity

Cell Type	Observed Effect	Research Findings
Macrophages (General)	Depletes M1 (pro-inflammatory) subpopulation; Induces production of Reactive Oxygen Species (ROS). mdpi.comnih.gov	GdCl₃ selectively depletes M1 macrophages, which are activated by pro-inflammatory cytokines like IFNγ and TNFα. mdpi.com Low-concentration exposure stimulates ROS production and suppresses mitochondrial membrane potential. nih.gov
Kupffer Cells	Inhibits phagocytic activity and cytokine secretion; Alters acinar distribution. nih.govspandidos-publications.comcapes.gov.br	GdCl₃ is a known inhibitor of Kupffer cells, reducing their ability to phagocytose particles and secrete pro-inflammatory factors by competing for calcium receptors and inhibiting NF-κB. nih.govspandidos-publications.com
Monocytes	Decreases number of circulating cells. researchgate.netspringermedizin.de	Treatment with GdCl₃ is associated with a reduction in circulating monocytes, preventing their infiltration into injured myocardium. springermedizin.de
Neutrophils	Decreases number of circulating cells and infiltration into tissue. researchgate.netspringermedizin.de	GdCl₃ interferes with neutrophil function and inhibits their infiltration, contributing to its protective effects in ischemia-reperfusion injury. researchgate.netspringermedizin.de

| Mast Cells | Induces degranulation and histamine release (in vitro). gadoliniumtoxicity.comnih.govresearchgate.net | Both ionic and non-ionic gadolinium-based media can trigger mast cell degranulation, potentially leading to hypersensitivity reactions. nih.gov Ionic forms appear to be more potent stimulators. nih.govresearchgate.net |

Table 2: Modulation of Cytokines by this compound

Cytokine	Effect	Context/Detailed Findings
TNF-α	Generally Decreased/Inhibited	GdCl₃ inhibits the release of TNF-α in sepsis models by suppressing the NF-κB pathway. nih.govspandidos-publications.com However, some studies note an increase after myocardial reperfusion or a relative overexpression when IL-10 is inhibited. nih.govspringermedizin.de
IL-1β	Decreased	Release is reduced in sepsis models following GdCl₃ administration. nih.govspandidos-publications.com
IL-6	Decreased	Release is reduced in sepsis models following GdCl₃ administration. nih.govspandidos-publications.com
GM-CSF	Decreased	Secretion by macrophages is reduced after ischemia and reperfusion in rats treated with GdCl₃. springermedizin.de
IL-1	Decreased	Secretion by macrophages is reduced after ischemia and reperfusion. springermedizin.de
IL-10	Induction Inhibited	GdCl₃ pretreatment was found to inhibit the stress-related induction of this anti-inflammatory cytokine. nih.gov

| INF-γ | No Significant Change | Levels were not significantly altered by GdCl₃ treatment in a myocardial injury model. springermedizin.de |

Innovative Applications in Drug Delivery Systems

Gadolinium Chloride in Layered Hydroxide (B78521) Drug Delivery Systems

Layered gadolinium hydroxide (LGdH), synthesized from this compound, has emerged as a promising nanocarrier for pharmaceuticals. rsc.orgrsc.org These materials, with the general formula [Gd₂(OH)₅]Cl·yH₂O, possess a lamellar structure similar to layered double hydroxides (LDHs). rsc.orgnih.gov The structure consists of positively charged gadolinium hydroxide sheets with chloride anions situated in the interlayer space to balance the charge. rsc.org This anion-exchange capability allows for the loading of various anionic drug molecules into the interlayer gallery, making LGdH a versatile platform for drug delivery. rsc.orgresearchgate.net

Researchers have successfully intercalated several non-steroidal anti-inflammatory drugs (NSAIDs), such as diclofenac, ibuprofen, and naproxen, into the interlayer spaces of Layered Gadolinium Hydroxide (LGdH). rsc.orgrsc.org This process, known as intercalation, can be achieved through various methods, including ion exchange, coprecipitation, and exfoliation-self-assembly. rsc.orgresearchgate.net In the ion-exchange method, the chloride anions in the pristine LGdH are swapped with the anionic drug molecules from a solution. rsc.orgbham.ac.uk

The coprecipitation method involves synthesizing the layered hydroxide in the presence of the drug molecules, which can lead to higher drug loadings. rsc.orgrsc.org Studies confirmed the successful incorporation of the drug anions into the LGdH structure, with the active ingredients believed to adopt an intertwined bilayer arrangement between the hydroxide layers. rsc.orgresearchgate.net The drug loading capacity is a critical factor, with materials prepared via coprecipitation generally showing higher drug content compared to those made by ion exchange. rsc.orgrsc.org

Table 1: Drug Loading in Layered Gadolinium Hydroxide (LGdH) Composites This table presents data on the drug content for different NSAIDs intercalated into LGdH using ion exchange and coprecipitation methods, as reported in research findings.

Drug Intercalated	Synthesis Method	Drug Loading (% w/w)
Diclofenac	Ion Exchange	35.8
	Coprecipitation	48.9
Ibuprofen	Ion Exchange	32.7
	Coprecipitation	51.5
Naproxen	Ion Exchange	30.1
	Coprecipitation	41.2

Data sourced from scientific studies on LGdH-drug composites. rsc.org

A key feature of LGdH-based drug delivery systems is their pH-responsive nature. rsc.org The LGdH-drug composites are notably stable in neutral environments (pH 7.4) but degrade rapidly under acidic conditions. rsc.orgresearchgate.net This instability is attributed to the acid hydrolysis of the metal hydroxide layers, which causes the structure to dissolve and release the intercalated drug along with free gadolinium (Gd³⁺) ions. rsc.orgrsc.org

For instance, studies have shown that after two hours in a highly acidic medium (pH 1.5), a significant percentage of Gd³⁺ (around 48% from an LGdH-diclofenac composite) is leached from the material. rsc.org In contrast, at a neutral pH of 7.4, the material remains stable with minimal leaching even after 24 hours. rsc.org This characteristic is highly advantageous for designing oral drug delivery systems where the drug is protected from the acidic environment of the stomach and released in the more neutral pH of the small intestine. rsc.orgresearchgate.net

The release of therapeutic agents from LGdH systems can be sustained over extended periods, a crucial aspect for maintaining therapeutic drug concentrations and improving patient compliance. primescholars.com The release profile is dependent on the specific drug intercalated. rsc.org

Research has demonstrated varied release times for different NSAIDs at a physiological pH of 7.4. rsc.org For example, LGdH-naproxen releases its cargo relatively quickly, with about 80% released within 60 minutes. rsc.org In contrast, the LGdH-diclofenac system provides a sustained release over approximately 4 hours, while the LGdH-ibuprofen composite extends this release to as long as 24 hours. rsc.orgresearchgate.netrsc.org This variability allows for the tailoring of drug release kinetics based on therapeutic needs. rsc.org These sustained release profiles suggest that when packaged in an enteric-coated capsule, these composites could effectively provide extended drug action in the small intestine. researchgate.net

Table 2: Drug Release from LGdH Composites at pH 7.4 This interactive table summarizes the time required for approximately 80% of the drug to be released from LGdH composites prepared by the ion exchange method.

LGdH Composite	Time for ~80% Drug Release
LGdH-Naproxen	~ 60 minutes
LGdH-Diclofenac	~ 4 hours
LGdH-Ibuprofen	~ 20 hours

Data derived from in vitro drug release assays. rsc.org

pH-Responsive Release Mechanisms

Theranostic Platforms Combining Drug Delivery and Imaging

The integration of diagnostic and therapeutic functionalities into a single agent has led to the development of theranostic platforms. Gadolinium-based layered hydroxides are particularly well-suited for these applications. researchgate.netrsc.org The system functions as a drug delivery vehicle carrying a therapeutic payload, while the inherent paramagnetic properties of the gadolinium (Gd³⁺) ions within the hydroxide layers allow the composite to act as a contrast agent for Magnetic Resonance Imaging (MRI). rsc.orgd-nb.info

These LGdH-drug composites retain the proton relaxivity properties of the parent material, making them promising as negative (T2) contrast agents for MRI. rsc.orgresearchgate.net This dual-functionality allows for the simultaneous delivery of a drug and the non-invasive monitoring of the delivery system's location and behavior in vivo. d-nb.info The ability to visualize the drug carrier can help in optimizing treatment protocols and personalizing medicine. The development of such integrated systems, where a drug is combined with an imaging agent in a single nanocarrier, represents a significant advancement in medical science. rsc.orgd-nb.info

Biocompatibility and In Vivo Studies of Gadolinium-Based Drug Delivery Systems

For any material to be used in biomedical applications, biocompatibility is a primary requirement. dovepress.comnih.gov In vitro cell viability studies have been conducted on LGdH-drug composites, and the results have been very promising. rsc.org These studies, performed with suspensions of the LGdH materials, showed that cell viability was indistinguishable from untreated control cells, confirming the high biocompatibility of the LGdH-drug systems. rsc.org

While free Gd³⁺ ions are known to be toxic, encapsulating them within nanostructures like layered hydroxides, nanogels, or nanoparticles can mitigate this toxicity. rsc.orgdovepress.commdpi.com Preliminary in vivo studies on other gadolinium-based nanohydrogels have shown good biocompatibility with no significant induction of lipid peroxidation in the liver, kidney, or heart of animal models. mdpi.com Further research on various gadolinium-based nanoparticles has also demonstrated low toxicity profiles in vitro and favorable characteristics for in vivo applications, such as prolonged blood retention time. dovepress.comnih.gov These findings collectively support the potential of gadolinium-based composites, including those derived from this compound, as safe and effective platforms for clinical applications. mdpi.comresearchgate.net

Spectroscopic and Computational Characterization of Gadolinium Chloride and Its Derivatives

Advanced Spectroscopic Techniques for Structural Elucidation

Spectroscopic methods are indispensable for determining the three-dimensional structure and bonding characteristics of gadolinium chloride compounds in both solid and solution states.

X-ray Diffraction (XRD) is a powerful technique for determining the crystalline structure of materials. measurlabs.comdrawellanalytical.comforcetechnology.compdx.edu For this compound hexahydrate, single-crystal XRD analysis has provided detailed insights into its atomic arrangement.

Recrystallization of commercially available this compound hexahydrate from acetone (B3395972) yields suitable single crystals for XRD studies. rsc.org The analysis, conducted at both room temperature (293 K) and low temperature (173 K), reveals an ionic crystal structure. rsc.org This structure is composed of complex cations, specifically [Gd(H₂O)₆Cl₂]⁺, and chloride anions. rsc.org

The composition of adducts such as GdCl₃·4CH₃OH and GdCl₃·3C₃H₈O has also been confirmed using XRD, alongside nuclear magnetic resonance. nist.gov

Table 1: Crystallographic Data for this compound Hexahydrate ([Gd(H₂O)₆Cl₂]Cl)

Parameter	173(2) K	293(2) K
Crystal System	Monoclinic	Monoclinic
Space Group	C2/c	C2/c
a (Å)	11.956(2)	12.003(2)
b (Å)	9.610(2)	9.652(2)
c (Å)	7.973(2)	8.007(2)
β (°)	107.82(3)	107.80(3)
Volume (ų)	872.2(3)	881.9(3)
Data sourced from single-crystal XRD analysis. rsc.org

Infrared (IR) spectroscopy is a key technique for probing the coordination environment of gadolinium(III) in its complexes, including those derived from this compound. acs.org By analyzing the vibrational frequencies of ligands before and after complexation, researchers can confirm the coordination of specific functional groups to the Gd³⁺ ion.

In studies of Gd(III) complexes with pyrazolone (B3327878) derivative ligands, which are synthesized from this compound hydrate (B1144303) (GdCl₃·6H₂O), shifts in the IR spectra provide clear evidence of ligand binding. acs.org For instance, the characteristic C=O stretching vibration peaks of the free ligand shift to lower frequencies upon coordination with Gd³⁺. acs.org This shift is attributed to a decrease in the electron cloud density around the C=O bonds resulting from their coordination to the metal center. acs.org

Similarly, shifts in the vibration peaks of the aromatic ring structure to higher frequencies also confirm that the ligand has successfully coordinated to the Gd³⁺ ion. acs.org The presence of coordinated water molecules in hydrated complexes can also be identified by a broad absorption band in the high-frequency region of the spectrum (e.g., 3670–3040 cm⁻¹), which is ascribed to O–H stretching vibrations. acs.org

Computational simulations of the IR spectra of gadolinium(III) chloride hexahydrate have been performed to distinguish absorptions due to coordinated water from other vibrations. nih.gov

Table 2: Illustrative IR Peak Shifts in a Gd(III) Complex

Functional Group	Ligand (L1) Wavenumber (cm⁻¹)	Gd(III) Complex (Gd1) Wavenumber (cm⁻¹)	Interpretation
C=O	1630, 1604	1623, 1597	Shift to lower frequency confirms C=O coordination to Gd³⁺. acs.org
C≡N	2224	2224	Indicates the cyanide group is not directly involved in coordination. acs.org
C=N (pyrazolone)	1575–1510	1575–1510	Peaks associated with the pyrazolone moiety. acs.org
Aromatic C=C	1490–1365	Shifted to higher frequencies	Confirms coordination of the ligand to Gd³⁺. acs.org
Data based on a Gd(III) complex synthesized using GdCl₃·6H₂O. acs.org

Nuclear Magnetic Resonance (NMR) spectroscopy is significantly influenced by the presence of paramagnetic ions like Gd³⁺. This compound (GdCl₃) has been studied as a contrast agent for NMR because its high paramagnetic moment dramatically alters proton resonance. nih.govajnr.orghighwire.orgnih.gov The presence of the Gd³⁺ ion leads to a significant decrease in the spin-lattice relaxation time (T₁) of nearby nuclei, particularly water protons. nih.govhighwire.org

Studies have measured the changes in T₁ of plasma and various organs in mice and rats following the intravenous injection of a GdCl₃ solution. nih.govajnr.orghighwire.org These experiments demonstrated a significant decrease in T₁ in plasma, kidney, and liver, highlighting the effect of the gadolinium ion on the relaxation properties of water in these tissues. nih.govajnr.orghighwire.org The composition of this compound adducts with various alcohols has been confirmed using ¹H NMR in conjunction with X-ray diffraction. nist.gov In cellular NMR spectroscopy, aqua Gd³⁺ complexes have been used to distinguish between intracellular and extracellular spaces, though their utility is limited by cytotoxicity due to binding with cellular components. mdpi.com

Electron Spin Resonance (ESR), also known as Electron Paramagnetic Resonance (EPR), is a vital technique for studying paramagnetic species like the Gd³⁺ ion, which has an electronic ground state of ⁸S₇/₂. chalcogen.ro ESR/EPR spectroscopy provides information on the electronic environment and interactions of the gadolinium ion.

The EPR spectrum of the aqueous gadolinium(III) ion is sensitive to its environment. The linewidth of the spectrum for aqueous gadolinium(III) chloride changes with the addition of other ions, suggesting association reactions that alter the electron spin relaxation rates. nih.gov For example, the linewidth of a 2 mM gadolinium(III) chloride solution increases upon the addition of carbonate ions and decreases with the addition of nitrite (B80452) ions. nih.gov

Multi-frequency EPR spectroscopy has been employed to investigate the zero-field splitting (ZFS) of high-spin ions like Gd³⁺ in solution. cornell.edu At high magnetic fields (e.g., 8.6 T or 240 GHz), the central |-1/2⟩ to |1/2⟩ transition of Gd³⁺ narrows and becomes highly sensitive to dipolar broadening. nih.gov This property allows for the measurement of interspin distances up to approximately 3.8 nm in frozen solutions of GdCl₃, demonstrating its potential as a spin probe for distance measurements in biological systems. nih.gov An EPR study on GdCl₃ for supercapacitor applications reported a g-factor of 1.98 and a line width (ΔH) of 221.8 mT. chalcogen.ro

Table 3: ESR/EPR Parameters and Observations for this compound

System	Technique/Frequency	Key Finding	Reference
Aqueous GdCl₃ (2 mM)	EPR	Linewidth changes with counter-ion addition, indicating ionic association.	nih.gov
Aqueous GdCl₃	Multi-frequency EPR (9.5, 35, 94, 249 GHz)	Used to investigate zero-field splitting (ZFS) in solution.	cornell.edu
Frozen GdCl₃ solutions	cw-EPR (240 GHz)	Demonstrates sensitivity to interspin distances up to ~3.8 nm via dipolar broadening.	nih.gov
Solid GdCl₃	EPR	g-factor = 1.98, Linewidth ΔH = 221.8 mT.	chalcogen.ro

Nuclear Magnetic Resonance (NMR) Studies

Computational Studies of Electronic Structure and Properties

Computational chemistry, particularly Density Functional Theory, provides a theoretical framework to complement experimental findings, offering deep insights into the electronic structure and bonding of this compound and its derivatives.

Density Functional Theory (DFT) is a computational quantum mechanical modeling method used to investigate the electronic structure of many-body systems. arxiv.orgworldscientific.comarxiv.orgunl.edursc.org It has been applied to study gadolinium-containing systems, including those involving this compound, to understand their structural and electronic properties.

In a study of gadolinium-decorated graphene oxide, where GdCl₃ was used as a precursor, DFT calculations were performed to model the system. nih.gov These calculations, using the B3LYP functional, helped to optimize the structure and analyze the molecular orbitals. The results showed that upon protonation of the oxygen linkage between the GdCl₃ group and the graphene oxide sheet, the Gd–O and O–C bond distances elongate, while the Gd–Cl bond distances shorten. nih.gov This provides insight into the stability and reactivity of the material in acidic environments. nih.gov

DFT calculations are also employed to explore the electronic and magnetic properties of bulk gadolinium and its compounds. arxiv.org For instance, DFT+U calculations, which add an on-site Coulomb interaction term (U) to standard DFT functionals, are used to better describe the localized 4f electrons of gadolinium in systems like gadolinium-doped ceria and gadolinium nitride. worldscientific.comunl.edu These studies help in understanding the band structure, density of states, and magnetic properties of these materials. worldscientific.comunl.edu

Table 4: Selected DFT Calculation Results for a Gd-Decorated Graphene Oxide Model

Parameter	Neutral System	Protonated System	Interpretation
Gd–O Bond Distance	Shorter	Elongated by ~0.30 Å	Protonation weakens the Gd-O linkage. nih.gov
O–C(GO) Bond Distance	Shorter	Elongated by ~0.11 Å	Protonation weakens the link to the graphene oxide sheet. nih.gov
Gd–Cl Bond Distances	Longer	Shortened by ~0.04–0.05 Å	Protonation strengthens the Gd-Cl bonds. nih.gov
Gd–O–C(GO) Angle	Larger	Decreased by ~13°	Significant structural change upon protonation. nih.gov
Calculations performed on a model system where a GdCl₃ group is bound to a graphene oxide (GO) sheet. nih.gov

Analysis of Electronic Band Gaps and Molecular Orbitals

Computational methods, particularly Density Functional Theory (DFT), are instrumental in elucidating the electronic properties of gadolinium-containing materials. While extensive data on pure this compound is limited, studies on its derivatives and related compounds provide significant insights into their electronic band structures and molecular orbitals.

DFT calculations on gadolinium-doped graphitic carbon nitride (g-CN) have shown that the introduction of gadolinium can fine-tune the electronic bandgap. rsc.org For pristine g-CN, the bandgap was determined to be 3.1 eV. rsc.org Doping with gadolinium can lead to a decrease in the bandgap; for instance, a 3% Gd-doping in g-C3N4 nanospheres was observed to reduce the bandgap from 2.85 eV to 2.56 eV. rsc.org Conversely, the formation of Gd–O species on melon bilayers or single layers can increase the electronic gap by as much as 0.36 eV relative to the 3.10 eV gap of Gd-doped bulk melon. rsc.org These variations are critical as they can be responsible for experimentally observed blue shifts in optical measurements. rsc.org

In the context of gadolinium oxide (Gd₂O₃), another related compound, DFT-GGA calculations suggest that the pure form has a nearly negligible small band gap. scispace.com The electronic structure is characterized by O-2s and Gd-5p states appearing between -20 and -15 eV, while O-2p and Gd-5d states form bands from approximately -3.3 eV to 0 eV. scispace.com Doping Gd₂O₃ with cadmium (Cd) introduces more bands and narrows the band structure, making it more heavily populated with electronic states. researchgate.net

Molecular orbital analysis of specific this compound derivatives reveals detailed bonding interactions. In a trinuclear gadolinium cluster, a singly occupied molecular orbital (SOMO) is formed, characterized as a three-center, one-electron σ bond. nih.gov This σ-bonding SOMO is predominantly composed of Gd 5d(z²) orbitals (around 70%), with smaller contributions from iodine (I) 5p and 5d orbitals (~13%) and Gd 6p orbitals (~10%). nih.gov Furthermore, early band-structure calculations on gadolinium carbide chloride (Gd₂Cl₂C₂) suggested an overlap of antibonding C₂-π* molecular orbitals with the energetically close Gd-d states. researchgate.net

Table 1: Calculated Electronic Band Gaps for Gadolinium Derivatives

Compound	Doping/Condition	Calculated Band Gap (eV)	Computational Method
g-CN	Pristine	3.1	DFT
g-C₃N₄	3% Gd-doped	2.56	DFT
Gd-doped bulk melon	-	3.10	DFT
Gd–Oₓ on melon layers	-	~3.46	DFT
Gd₂O₃	Pure	Negligible	DFT-GGA
Fe-doped Gd₂O₃	-	0.61	First-principles

Molecular Dynamics Simulations

Molecular dynamics (MD) simulations are a powerful tool for investigating the structural and dynamic properties of this compound in various states, particularly in molten salt systems which are relevant for electrochemical production technologies. researchgate.net

Ab initio molecular dynamics (AIMD) simulations have been employed to study the local structure and ion dynamics in LiCl–GdCl₃ and KCl–GdCl₃ melts. researchgate.net These simulations revealed that gadolinium-based groupings are joined by varying numbers of shared chlorine anions. researchgate.net The introduction of gadolinium oxide into the chloride melt leads to its dissociation and the formation of [Gd₂OLi] groups. researchgate.net Dynamic analysis from these simulations, including the calculation of ion self-diffusion coefficients and ion pair lifetimes, has shown that the local structure of the potassium-containing melt (KCl-GdCl₃) is more stable compared to the lithium-containing one (LiCl-GdCl₃). researchgate.net This finding aligns with experimental observations of differences in the conductivities of these melts. researchgate.net

All-atom MD simulations have also been used to explore the separation of gadolinium ions (Gd³⁺) from aqueous solutions. researchgate.net In one study, simulations showed that decanoic acid as an extractant forms a bilayer-like structure in water that rejects Gd³⁺ and nitrate (B79036) ions. researchgate.net The simulations provided molecular-level insights by analyzing the structure, dynamics, and thermodynamics of the system, revealing enhanced Gd³⁺-NO₃⁻ and Gd³⁺-Gd³⁺ associations at higher temperatures in the presence of decanoic acid. researchgate.net

The accuracy of MD simulations for gadolinium-containing systems heavily relies on the correct parametrization of the gadolinium ion and its complexes. acs.org Systematic studies are performed to establish the best strategies for parametrizing lanthanide complexes to be used in simulations. acs.org The optimization of Lennard-Jones parameters for Gd³⁺ is crucial for accurately reproducing properties like water exchange dynamics, which is essential for applications such as MRI contrast agents. acs.org Simulation lengths on the microsecond scale are sometimes necessary to ensure a significant number of molecular events, like water exchanges, are captured, providing a balance between accuracy and computational cost. acs.org

Table 2: Key Findings from Molecular Dynamics Simulations of Gadolinium Systems

System	Simulation Type	Key Findings
LiCl–GdCl₃ / KCl–GdCl₃ melts	Ab initio MD (AIMD)	Local structure dominated by Gd-based groupings with shared Cl⁻ anions. KCl-GdCl₃ melt shows greater structural stability than LiCl-GdCl₃. researchgate.net
LiCl–GdCl₃–Gd₂O₃ melt	AIMD	Gadolinium oxide dissociates to form [Gd₂OLi] groups integrated into the melt structure. researchgate.net
Gd³⁺ in aqueous solution with decanoic acid	All-atom MD	Decanoic acid forms a bilayer that rejects Gd³⁺ ions; simulation revealed details of ion association and diffusion. researchgate.net
[Gd(DOTA)]⁻ complex	Classical MD	Systematic parametrization of Gd³⁺ is critical for accurately simulating properties like water residence times. acs.org

Correlating Spectroscopic Data with Computational Models

The integration of spectroscopic measurements with computational modeling provides a robust framework for understanding the complex behavior of this compound and its derivatives. This correlative approach allows for the validation of theoretical models and a deeper interpretation of experimental data.

A prime example is the study of molten LiCl–GdCl₃ and KCl–GdCl₃ systems, where results from in situ Raman spectroscopy were directly correlated with ab initio molecular dynamics (AIMD) simulations. researchgate.net The Raman spectra experimentally identified the presence of octahedral [GdCl₆]³⁻ species in the melts, a finding that was consistent with the local structures predicted by the AIMD simulations. researchgate.net This synergy between experiment and theory provided a comprehensive picture of the ion dynamics and local structure within these high-temperature melts. researchgate.net

In the solid state, the properties of this compound encapsulated within double-walled carbon nanotubes (GdCl₃@DWNTs) have been investigated by correlating magnetic susceptibility measurements with Raman spectroscopy. aip.org Temperature-dependent Raman spectroscopy showed a shift in the G-band phonon frequency from 1588 cm⁻¹ to 1594 cm⁻¹ as the temperature was lowered, a phenomenon known as phonon hardening. aip.org This spectroscopic observation was linked to spin-phonon coupling and correlated with magnetic data that indicated a superparamagnetic transition, demonstrating how vibrational spectroscopy can probe magneto-structural changes. aip.org

For other gadolinium derivatives, DFT calculations have been used to rationalize optical spectroscopy data. rsc.org In studies of gadolinium-doped graphitic carbon nitride, a blue shift observed in UV-vis and photoluminescence (PL) spectra was explained by computational results. rsc.org DFT calculations showed that different bonding configurations, such as Gd–O species, could lead to larger electronic gap values, which would account for the observed spectral shifts. rsc.org This correlation was further supported by transmission electron microscopy (TEM), which confirmed structural changes predicted by the models. rsc.org

Environmental Implications and Remediation Strategies for Gadolinium Contamination

Presence and Fate of Anthropogenic Gadolinium in Aquatic Environments

Positive anomalies of anthropogenic gadolinium have been observed in the effluents of wastewater treatment plants (WWTPs), rivers, seawaters, groundwaters, and tap waters. mdpi.com The discharge of treated wastewater containing this contaminant into surface water bodies has become a significant environmental issue. mdpi.comauntminnie.com

The primary source of anthropogenic gadolinium in the environment is the use of GBCAs in magnetic resonance imaging (MRI). mdpi.comacs.org After administration, these agents are largely excreted by patients via urine and enter the sewage system. mdpi.comacs.org Conventional WWTPs are not equipped to effectively remove these stable compounds, leading to their release into surface waters. nih.govmdpi.com

Studies have quantified the release from medical facilities. For instance, in Germany, the total release of gadolinium from hospitals was estimated to be around 132 kg per year, with concentrations in hospital wastewater ranging from 8.5 to 30.1 μg/L. mdpi.comresearchgate.net In San Francisco Bay, a 20-year study confirmed that the accumulation of gadolinium is a reliable indicator of environmental pollution, with concentrations increasing from 23.2 pmol/kg in 1993 to 171.4 pmol/kg in 2013, linked to wastewater from surrounding medical centers. mdpi.comacs.org This contamination is not limited to areas with advanced medical facilities; positive gadolinium anomalies have also been detected in wastewater from rural communities without MRI equipment, likely due to outpatients returning home after scans. nih.govnih.gov

The environmental persistence of GBCAs is due to the high stability of the gadolinium-chelate complex. mdpi.com However, their stability is not absolute and can be influenced by several factors. The structure of the chelating ligand is crucial; macrocyclic GBCAs are generally more stable than linear ones because the gadolinium ion is more securely held within a rigid ring structure. mdpi.com Ionic GBCAs also tend to be more stable than non-ionic ones. mdpi.com

Contrary to earlier assumptions, some GBCAs can degrade under certain environmental conditions. researchgate.netnih.gov Factors influencing degradation include:

UV Radiation: While many GBCAs like Gd-DOTA, Gd-DTPA, and Gd-BT-DO3A show high stability against UV radiation, others, such as the linear complex Gd-BOPTA, can degrade. nih.govnih.gov One study showed that after 300 minutes of UV irradiation in purified water, only 16% of the initial Gd-BOPTA remained, indicating a release of the toxic free Gd(III) ion. nih.gov The degradation process was slower in surface and drinking water matrices. nih.gov

pH and Temperature: The dissociation of gadolinium complexes, particularly linear ones, is accelerated in acidic conditions and at higher temperatures compared to their macrocyclic counterparts. mdpi.com

Transmetallation: The presence of other metal ions, such as trivalent iron (Fe³⁺) or aluminum (Al³⁺) salts used in flocculation during wastewater treatment, can compete with Gd³⁺ for the organic ligand. mdpi.com This process, known as transmetallation, can lead to the release of the free gadolinium ion from the chelate. mdpi.com

The release of GBCAs from WWTPs has resulted in widespread contamination of aquatic systems. Elevated gadolinium levels have been reported in surface waters across Europe, the United States, Japan, and Australia. mdpi.com Concentrations in some German rivers have reached as high as 184 ng/L, significantly above the natural background level of approximately 0.63 ng/L. mdpi.com

The presence of these contaminants has been confirmed in drinking water sources, raising public health concerns. researchgate.netnih.gov

In a densely populated region of Germany, the contrast agents Gd-DTPA, Gd-DOTA, and Gd-BT-DO3A were detected in concentrations up to 159 pmol/L in samples from several waterworks. researchgate.net

A study in South East Queensland, Australia, also detected anthropogenic gadolinium in treated wastewater. nih.gov

Research along the river Ruhr in Germany demonstrated the direct impact of anthropogenic gadolinium species in surface water on the amount found in drinking water, with no evidence of significant degradation during the water purification process. researchgate.net

The following table summarizes reported concentrations of anthropogenic gadolinium in various water sources.

Stability and Degradation of Chelated Gadolinium in Water

Remediation Technologies for Gadolinium Removal from Contaminated Water

Given the persistence of GBCAs and their potential health risks, developing effective remediation technologies is crucial. Several methods have been explored for removing gadolinium from contaminated water, with sorption and ion exchange showing significant promise. mdpi.com

Sorption is considered a highly promising remediation technique due to its simplicity, cost-effectiveness, and high removal efficiency. mdpi.com This process involves the adhesion of gadolinium ions to the surface of a solid material (sorbent). mdpi.com

Nanoparticles: Nanomaterials offer advantages over traditional sorbents because of their high surface-area-to-volume ratio, which provides more active sites for sorption. mdpi.com Manganese ferrite (B1171679) (MnFe₂O₄) nanoparticles have proven effective, achieving over 90% gadolinium removal within one hour in both freshwater and saline conditions. mdpi.com

Metal-Organic Frameworks (MOFs): MOFs are crystalline materials with a porous structure, making them excellent candidates for adsorption. Their high surface area and tunable functional groups enhance their adsorption capacity. metalleng.irmdpi.com A gadolinium-based MOF has been studied for its adsorption capabilities, and other MOFs, such as the zirconium-based UiO-66, have been functionalized to improve their capacity for capturing metal ions. metalleng.iracs.org Gallium-based MOFs have also been synthesized and shown effective adsorption capacity for heavy metal ions like Pb²⁺ and Cu²⁺, suggesting potential applicability for gadolinium. mdpi.com

Other Sorbents: Various other materials have been tested as sorbents for gadolinium, including clays, zeolites, and biosorbents like waste basil seeds and cyanobacteria (Arthrospira platensis). mdpi.commdpi.comjst.go.jp

Ion exchange is a well-established technology for water purification that can be applied to remove gadolinium. The process involves passing contaminated water through a column containing a resin with charged functional groups. Gadolinium ions in the water are exchanged for less harmful ions (like hydrogen or sodium) on the resin. candu.org

Strongly charged gadolinium ions are readily attracted to and removed by ion exchange resins, particularly mixed-bed resins containing both strong acid and strong base functionalities. candu.orgresearchgate.net The efficiency of ion exchange can be influenced by factors such as pH, flow rate, and the presence of competing ions in the water. candu.orgresearchgate.net While effective, traditional ion exchange can generate significant volumes of secondary waste from resin regeneration and replacement. srs.gov Modified ion exchange resin columns are being developed to improve efficiency and reduce waste, for example by selectively capping certain functional groups to prevent the precipitation of gadolinium within the resin. researchgate.net

The following table provides a summary of remediation methods and their reported effectiveness.

Advanced Wastewater Treatment Processes

Conventional wastewater treatment plants (WWTPs) are largely ineffective at removing gadolinium-based contrast agents (GBCAs) from effluent. auntminnieeurope.comunitn.it Studies show that only about 10% of gadolinium is removed during conventional sewage treatment. researchgate.net This inefficiency stems from the high chemical stability and solubility of the gadolinium chelates, which allows them to pass through standard treatment processes and enter aquatic environments. auntminnieeurope.commdpi.com Consequently, advanced treatment processes are being investigated to address this growing environmental concern.

Oxidative processes, such as ozonation, have been explored. wasserchemische-gesellschaft.de However, research indicates that gadolinium chelates are highly resistant to oxidation by ozone, with very low reaction rate constants. While oxidative treatments can potentially destroy the organic chelates, this may lead to the release of the more toxic, free gadolinium ion (Gd³⁺). nih.gov

Sorption is another promising advanced treatment method. mdpi.com It involves using solid materials to adsorb gadolinium ions from the water. One study focused on using manganese ferrite (MnFe₂O₄) nanoparticles to remove gadolinium from contaminated solutions. mdpi.comresearchgate.net The process proved to be rapid and highly efficient, achieving over 90% removal of gadolinium within one hour in both freshwater and saline conditions. mdpi.com

Among the most effective technologies is reverse osmosis (RO). researchgate.netmdpi.com Research has demonstrated that advanced water treatment plants equipped with reverse osmosis membranes can remove up to 99.85% of gadolinium contaminants from wastewater. researchgate.netmdpi.com This high level of efficacy suggests that RO systems could be crucial in mitigating the public health risks associated with rising gadolinium levels in water supplies. researchgate.net

The table below summarizes the effectiveness of various advanced wastewater treatment processes for gadolinium removal.

Table 1: Comparison of Advanced Wastewater Treatment Processes for Gadolinium Removal

Treatment Process	Mechanism	Reported Removal Efficiency	Key Findings & Limitations
Ozonation	Oxidation	Very Low (<50 M⁻¹s⁻¹ reaction rate)	Gadolinium chelates are largely resistant to ozone. May risk liberating toxic free Gd³⁺ ions.
Sorption (Manganese Ferrite Nanoparticles)	Adsorption	>90% within 1 hour	Efficient and rapid process for hospital effluents. mdpi.comresearchgate.net Requires further study for large-scale economic viability. mdpi.com
Reverse Osmosis (RO)	Membrane Filtration	Up to 99.85%	Currently the most effective method for removing gadolinium. researchgate.netmdpi.com May be a key technology for protecting water supplies. researchgate.net

| Activated Carbon Filtration | Adsorption | Low | Gadolinium chelates show poor adsorption to activated carbon. |

Environmental and Ecological Risks of Gadolinium Contamination

The widespread use of GBCAs has resulted in their classification as emerging contaminants, with increasing concentrations detected in sewage, surface waters, and even drinking water across the globe. nih.govresearchgate.netauntminnie.com Effluents from WWTPs are the primary source of this contamination, with concentrations reaching up to 1100 µg/L near discharge points. mdpi.com This anthropogenic gadolinium persists in the environment due to the high stability of the chelated compounds, which resist natural degradation. auntminnieeurope.com

The primary ecological risk of gadolinium contamination is its potential to bioaccumulate and biomagnify within aquatic ecosystems. auntminnieeurope.commdpi.com Once in the environment, gadolinium can be taken up by various organisms, leading to a range of toxic effects. auntminnieeurope.comquora.com Research has documented adverse impacts on marine and freshwater life. auntminnieeurope.comunitn.it

Key ecological risks include:

Impaired Biological Functions: Gadolinium has been shown to impair filtration and reproduction in organisms such as bivalves, algae, and crustaceans. auntminnieeurope.com

Disruption of Metabolic Processes: It can interfere with photosynthesis in algae and disrupt calcium metabolism in fish. auntminnieeurope.com

Teratogenic Risks: Studies have suggested a moderate teratogenic risk associated with certain GBCAs, indicating that gadolinium entering freshwater systems may contribute to developmental abnormalities in aquatic organisms. unitn.it

Table 2: Summary of Documented Ecological Risks from Gadolinium Contamination

Organism/Ecosystem Component	Observed Effect	Reference Finding
Bivalves (e.g., clams, mussels)	Impaired filtration and reproduction	Bioaccumulation can disrupt key biological functions. auntminnieeurope.com
Algae	Disrupted photosynthesis	Interference with essential metabolic processes. auntminnieeurope.com
Crustaceans	Impaired reproduction	Can affect population dynamics of key aquatic species. auntminnieeurope.com
Fish	Disruption of calcium metabolism	Potential for wide-ranging physiological impacts. auntminnieeurope.com

| Aquatic Ecosystems (General) | Teratogenic risk | Potential for developmental defects in organisms. unitn.it |

Emerging Research Frontiers and Future Perspectives

Controlled Trials on Chelation Therapy Efficacy

Chelation therapy has been explored as a potential treatment to remove retained gadolinium from the body. qeios.com The most commonly discussed chelating agent is diethylene triamine penta-acetic acid (DTPA), which has a high affinity for binding gadolinium. qeios.comwithpower.com

However, the efficacy and safety of chelation therapy for this purpose are not yet proven by robust scientific evidence. qeios.com Most of the current data comes from case reports or small series of patients, which are insufficient to establish causality or confirm treatment benefit. qeios.comrsna.org For instance, in one small, uncontrolled study, some patients reported symptom improvement after chelation, while others experienced a temporary worsening of symptoms. rsna.org

To address this evidence gap, controlled clinical trials are necessary. qeios.com One such study is underway to gather data on the safety and effectiveness of intravenous Calcium-DTPA (Ca-DTPA) and Zinc-DTPA (Zn-DTPA) for removing gadolinium. clinicaltrials.govwithpower.com This trial aims to measure not only the reduction in gadolinium levels but also changes in patient-reported symptoms and blood cytokine levels before and after treatment. clinicaltrials.govwithpower.com The results of such controlled trials are essential to validate whether chelation therapy is a safe and effective intervention for gadolinium retention. qeios.com

Integration of Gadolinium Chloride in Novel Nanomaterials and Hybrid Systems

This compound serves as a critical precursor in the synthesis of advanced nanomaterials designed for biomedical applications, particularly in diagnostics and therapy (theranostics). nih.govhueuni.edu.vn By integrating gadolinium into nanostructures, researchers can enhance its properties for MRI and combine imaging with drug delivery.

One common approach involves using this compound (GdCl₃·6H₂O) to synthesize gadolinium oxide (Gd₂O₃) or gadolinium hydroxide (B78521) (Gd(OH)₃) nanoparticles. nih.govhueuni.edu.vn These nanoparticles serve as the core of more complex hybrid systems.

Core-Shell Nanoparticles : Ultrasmall gadolinium-based nanoparticles can be created with a gadolinium oxide core and a polysiloxane shell. nih.gov Chelating agents like DOTAGA can be grafted onto the surface of this shell. This structure creates a stable nanoparticle with enhanced MRI relaxivity, making it a superior T1 contrast agent compared to molecular chelates. nih.gov

Doped Nanoparticles : Gadolinium can be doped into other nanomaterials to create multifunctional agents. For example, gadolinium-doped cerium oxide (CeGdO₂-x) nanoparticles combine the antioxidant properties of nanoceria with the MRI contrasting ability of gadolinium. mdpi.com These nanoparticles can be synthesized using cerium chloride and gadolinium nitrate (B79036) and then loaded into biodegradable polyelectrolyte capsules for targeted intracellular delivery. mdpi.com

Activatable Probes : A sophisticated design involves encapsulating a gadolinium complex, such as Gd-DTPA, within the polymer coating of an iron oxide nanoparticle. acs.org In this state, the MRI signal is "quenched." acs.org Upon reaching a target environment, such as an acidic tumor, the polymer coating degrades, releasing the Gd-DTPA and "activating" the MRI signal. This allows for environmentally-sensitive imaging and can be combined with drug release. acs.org

Tumor Imaging Enhancement : Research has shown that this compound can augment the tumor-specific imaging of targeted quantum dots, indicating its role in enhancing the performance of other imaging agents. pageplace.de

Table 2: Examples of Gadolinium-Based Nanomaterials Derived from this compound

Nanomaterial System	Precursors	Key Features	Potential Application
Polysiloxane-Coated Gd Nanoparticles	GdCl₃·6H₂O, silane (B1218182) precursors, DOTAGA	Ultrasmall size (2.1 ± 1 nm), high stability, enhanced MRI relaxivity. nih.gov	Image-guided radiation therapy (IGRT) for glioma. nih.gov
Gd-Doped Cerium Oxide Capsules	Cerium chloride, gadolinium nitrate	Combines antioxidant activity of nanoceria with MRI contrast from gadolinium; encapsulated for delivery. mdpi.com	Theranostics for cancer, combining antioxidant therapy and MRI. mdpi.com
Activatable Iron Oxide Nanoprobes	Gd-DTPA, iron oxide nanoparticles	Environmentally-sensitive MRI signal (activates in acidic pH); can be linked to drug release. acs.org	Detection of acidic tumors and monitoring of drug release. acs.org
Gadolinium Hydroxide Nanorods	GdCl₃·xH₂O, sodium hydroxide	Uniform nanorods (20 x 200 nm) with catalytic activity. hueuni.edu.vn	Advanced oxidation processes for pollutant decomposition. hueuni.edu.vn

Expanding Catalytic Applications to Sustainable Chemistry

Gadolinium compounds, often synthesized from precursors like this compound, are emerging as versatile catalysts in the field of sustainable or "green" chemistry. researchgate.netrsc.org This area of research focuses on developing energy-efficient processes that minimize waste and utilize renewable resources. researchgate.netrsc.org Gadolinium's catalytic activity is being harnessed for several important chemical transformations.

CO₂ Conversion : Gadolinium-based metal-organic frameworks (Gd-MOFs) have been shown to be effective heterogeneous catalysts for the cycloaddition of carbon dioxide (CO₂) with epoxides to form cyclic carbonates. acs.org This process is a valuable method for utilizing CO₂, a greenhouse gas, to create useful chemicals. The same Gd-MOF catalyst is also effective for the alcoholysis of epoxides to produce β-alkoxy alcohols. acs.org

Oxidation and Hydrogenation : Gadolinium oxide (Gd₂O₃), which can be synthesized from this compound, exhibits high catalytic activity and stability, especially at high temperatures. stanfordmaterials.com It serves as a catalyst in various organic reactions, including oxidation reactions (e.g., converting alcohols to aldehydes) and hydrogenation/dehydrogenation reactions, which are fundamental in the production of chemicals like alcohols and amines. stanfordmaterials.com

Pollutant Decomposition : In environmental remediation, gadolinium-based materials can act as photocatalysts. Nano-sized gadolinium hydroxide (Gd(OH)₃), prepared from this compound, has been used as a catalyst in the advanced photochemical decomposition of pollutants like Congo red dye. hueuni.edu.vn This process uses UV light to break down harmful organic molecules in wastewater. hueuni.edu.vn

Advanced Computational Modeling for Predictive Research

Advanced computational modeling has become an indispensable tool for accelerating research and development of gadolinium compounds. eurekalert.org Techniques like molecular dynamics simulations and quantum mechanical calculations allow scientists to predict the behavior and properties of these complex molecules, reducing the need for extensive trial-and-error laboratory experiments. eurekalert.orgmdpi.com

Predicting MRI Agent Efficacy : Molecular modeling is used to refine the understanding of how gadolinium-based contrast agents work at a molecular level. eurekalert.org Simulations can model the interaction between a gadolinium ion and surrounding water molecules. eurekalert.org A key parameter for MRI contrast is the number of water molecules directly coordinated to the gadolinium ion (the q-value), as this strongly influences relaxivity. nih.gov Researchers have developed computational methods that correlate the calculated solvent-accessible surface area of the gadolinium ion with its q-value, allowing for accurate prediction of this critical property. nih.gov

Structural and Stability Analysis : Quantum mechanical calculations based on Density Functional Theory (DFT) are employed to determine the most probable 3D molecular structure of new gadolinium complexes. mdpi.com This helps in designing more stable chelates, which is crucial for preventing the release of toxic free gadolinium ions in the body. eurekalert.org

Modeling in Complex Environments : Researchers are expanding simulations beyond simple water environments to include other biological constituents like osmolytes. This allows for the modeling of gadolinium complexes in more realistic biological settings. eurekalert.org

Specialized Software and Methods : The development of specific computational parameters, such as the Sparkle/PMx models, has improved the accuracy of semiempirical quantum chemical calculations for lanthanide complexes, including those of gadolinium. sparkle.pro.br These tools, often used with software like Gaussian, are vital for predictive research on new compounds. mdpi.com

Ethical and Regulatory Considerations in Gadolinium Research

The discovery of gadolinium deposition in the brain and other tissues of patients with normal kidney function has prompted significant discussion among regulatory bodies and in the medical community, leading to new ethical and regulatory considerations. qeios.combjgp.orgcenter4research.org

Regulatory agencies have taken actions to address these concerns. The U.S. Food and Drug Administration (FDA) issued a safety communication and now requires that patient Medication Guides be distributed to inform patients of the risks of gadolinium retention before receiving a contrast-enhanced MRI. bjgp.orgcenter4research.org The European Medicines Agency (EMA) went further by restricting or suspending the marketing authorization for certain linear GBCAs, citing evidence of gadolinium deposition in the brain. bjgp.orgnih.gov Both agencies, however, have noted that there is currently no definitive evidence linking gadolinium deposition in the brain to adverse health effects in patients. bjgp.org

These regulatory actions underscore several key ethical considerations for ongoing and future research:

Informed Consent : It is crucial that patients are fully informed about the potential for gadolinium retention from all GBCAs. qeios.com Consent forms for research studies involving GBCAs must include language about the unknown long-term effects of these deposits. northwestern.edu

Risk-Benefit Analysis : Clinicians and researchers must carefully weigh the diagnostic benefits of a contrast-enhanced MRI against the potential long-term risks of gadolinium retention for each patient. qeios.com The use of GBCAs should be limited to situations where the diagnostic information is essential and cannot be obtained with an unenhanced scan. nih.gov

Vulnerable Populations : Special consideration is needed for vulnerable populations, such as children, pregnant women, and fetuses. rsna.orgfda.gov Research is needed to understand if these groups are at greater risk due to factors like ongoing central nervous system development, immature renal function, and active bone formation. rsna.org

Need for Further Research : There is a broad consensus on the need for more research to understand the mechanisms, chemical forms, and potential clinical importance of retained gadolinium. qeios.comrsna.org This includes conducting long-term epidemiological studies and controlled trials to investigate any potential causal links between gadolinium retention and patient-reported symptoms. rsna.orgfda.gov

Q & A

Basic Research Questions

Q. What are the standard protocols for synthesizing high-purity gadolinium chloride hexahydrate (GdCl₃·6H₂O) for electronic applications?

• Methodological Answer : High-purity GdCl₃·6H₂O (99%–99.99%) is typically synthesized via controlled aqueous recrystallization or solvothermal methods. Key steps include stoichiometric control of gadolinium oxide (Gd₂O₃) dissolution in hydrochloric acid, followed by vacuum evaporation and hexahydrate crystallization. Purity validation requires inductively coupled plasma optical emission spectrometry (ICP-OES) to quantify trace rare-earth impurities (e.g., Ce, Nd) .

Q. Which characterization techniques are essential for verifying this compound’s structural integrity and purity in materials science research?

• Methodological Answer : X-ray diffraction (XRD) confirms crystallinity, while X-ray photoelectron spectroscopy (XPS) identifies oxidation states (Gd³⁺). Thermogravimetric analysis (TGA) assesses hydration levels, and Fourier-transform infrared spectroscopy (FTIR) detects organic contaminants. ICP-OES is critical for quantifying impurity thresholds (e.g., ≤0.05% for 99.9% grade) .

Q. How does this compound’s hygroscopic nature influence experimental design in catalytic studies?

• Methodological Answer : Strict anhydrous handling (glovebox or Schlenk-line techniques) is required to prevent hydrolysis. Pre-treatment steps, such as drying under vacuum (120°C, 24 hrs), ensure catalytic activity reproducibility. Moisture content should be monitored via Karl Fischer titration .

Q. What are the established applications of this compound in interdisciplinary research?

• Methodological Answer : GdCl₃ is used as:

• A precursor for gadolinium-based compounds (e.g., Gd₂O₃ nanoparticles).
• A dopant in yttrium aluminum garnet (YAG) lasers.
• A catalyst in organic synthesis (e.g., Friedel-Crafts alkylation).
  Experimental protocols vary by application; for example, laser crystal growth requires controlled melt-solidification cycles .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported catalytic performance of this compound across different reaction systems?

• Methodological Answer : Systematically control variables such as solvent polarity, temperature, and ligand coordination. Surface analysis (XPS, SEM-EDS) can identify active sites, while in-situ Raman spectroscopy tracks intermediate species. Cross-referencing with computational models (DFT) helps reconcile mechanistic discrepancies .

Q. What advanced methodologies are required to elucidate the mechanistic role of this compound in rare-earth doped laser crystals?

• Methodological Answer : Combine spectroscopic techniques (luminescence decay kinetics, Judd-Ofelt analysis) with high-resolution TEM to map dopant distribution. Synchrotron-based X-ray absorption spectroscopy (XAS) probes local Gd³⁺ coordination. Theoretical modeling (e.g., crystal field splitting) validates experimental data .

Q. How should researchers optimize this compound’s doping concentration in phosphor materials to balance efficiency and quenching effects?

• Methodological Answer : Conduct gradient doping experiments (0.1–5 mol%) with photoluminescence quantum yield (PLQY) measurements. Time-resolved spectroscopy identifies concentration-dependent non-radiative pathways. Statistical tools (e.g., response surface methodology) model optimal doping thresholds .

Q. What experimental controls are critical when studying this compound’s role in MRI contrast agent development?

• Methodological Answer : Include chelating agents (e.g., DTPA) to mitigate free Gd³⁺ toxicity. Validate relaxivity (r₁/r₂ ratios) at varying magnetic fields (1.5T–7T) and pH levels. Compare with commercial agents (e.g., Gd-DOTA) using phantom imaging and cytotoxicity assays .

Q. How can interdisciplinary approaches address challenges in scaling this compound-based synthesis for optical glass production?

• Methodological Answer : Collaborate with computational materials scientists to model glass-forming kinetics (molecular dynamics simulations). Pilot-scale melt-quenching experiments should monitor phase homogeneity via XRD and UV-Vis-NIR spectroscopy. Environmental impact assessments (life cycle analysis) ensure sustainable scaling .

Methodological Best Practices

• Data Contradiction Analysis : Use error-propagation models and Bland-Altman plots to assess inter-laboratory variability in purity measurements .
• Reproducibility : Document all synthesis parameters (e.g., heating rates, precursor ratios) and raw material sources (e.g., Gd₂O₃ supplier purity) .
• Ethical Considerations : Adhere to institutional guidelines for handling rare-earth waste, particularly gadolinium’s environmental persistence .